3-Bromo-4-chlorobenzo[d]isoxazole

Core Science & Biosynthesis

3-Bromo-4-chlorobenzo[d]isoxazole chemical properties and structure

An In-Depth Technical Guide to 3-Bromo-4-chlorobenzo[d]isoxazole: Properties, Synthesis, and Applications

Introduction: The Significance of the Benzisoxazole Scaffold

The benzo[d]isoxazole ring system is a privileged heterocyclic scaffold in medicinal chemistry and materials science.[1] Its unique structural and electronic properties have led to its incorporation into a wide range of biologically active molecules, including antipsychotic, anticonvulsant, antimicrobial, and antitumor agents.[2][3] The fusion of an isoxazole ring with a benzene ring creates a planar, aromatic system with distinct reactivity at each position. Halogenated derivatives of this scaffold are particularly valuable as they serve as versatile intermediates for the synthesis of complex molecular architectures.

This guide focuses on 3-Bromo-4-chlorobenzo[d]isoxazole , a key building block for chemical synthesis and drug discovery. The strategic placement of a bromine atom on the isoxazole ring and a chlorine atom on the benzene ring provides two distinct reactive handles. The C3-bromo group is particularly amenable to modern cross-coupling reactions, allowing for the systematic introduction of diverse functional groups. This capability is paramount for generating libraries of novel compounds for structure-activity relationship (SAR) studies in drug development programs. This document provides a comprehensive overview of its chemical structure, physicochemical properties, spectroscopic signature, synthesis, reactivity, and applications for researchers and drug development professionals.

Molecular Structure and Physicochemical Properties

The fundamental identity and physical characteristics of a compound are critical for its application in research and development.

Core Structural and Chemical Identity

The structure of 3-Bromo-4-chlorobenzo[d]isoxazole consists of a benzene ring fused to an isoxazole ring. The bromine atom is attached to position 3 of the isoxazole moiety, while the chlorine atom is at position 4 of the benzo portion.

Caption: Chemical structure of 3-Bromo-4-chlorobenzo[d]isoxazole.

Physicochemical Data Summary

The following table summarizes key identifying and physical properties for 3-Bromo-4-chlorobenzo[d]isoxazole. These parameters are essential for designing reaction conditions, purification protocols, and formulation strategies.

Property	Value	Reference
CAS Number	1379351-98-0	[4]
Molecular Formula	C₇H₃BrClNO
Molecular Weight	232.46 g/mol
Appearance	Solid (predicted)	-
Melting Point	Data not available	-
Boiling Point	Data not available	-
LogP	~3.4 (estimated)	[5]
Solubility	Insoluble in water; Soluble in organic solvents like DCM, THF, DMF.	-

Note: Experimental physical properties such as melting and boiling points are not widely reported in public literature. Values are estimated based on similar halogenated heterocyclic compounds.

Spectroscopic Analysis

Spectroscopic data provides definitive structural confirmation. The expected spectral characteristics for 3-Bromo-4-chlorobenzo[d]isoxazole are outlined below.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The aromatic region of the ¹H NMR spectrum is expected to show three distinct signals corresponding to the protons at the C5, C6, and C7 positions. Due to the substitution pattern, these protons will exhibit coupling, likely resulting in a complex multiplet or distinct doublets and triplets, depending on the solvent and magnetic field strength.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum should display seven signals for the seven unique carbon atoms in the bicyclic system. The carbon atom attached to bromine (C3) will appear significantly downfield. Similarly, the C4 carbon bonded to chlorine will be deshielded. The remaining aromatic carbons will resonate in the typical range of 110-140 ppm.

• MS (Mass Spectrometry): The mass spectrum is highly characteristic due to the presence of two different halogens. The molecular ion peak (M+) will exhibit a distinctive isotopic cluster pattern resulting from the natural abundances of bromine isotopes (⁷⁹Br ≈ 50.7%, ⁸¹Br ≈ 49.3%) and chlorine isotopes (³⁵Cl ≈ 75.8%, ³⁷Cl ≈ 24.2%). This leads to prominent M+, [M+2]+, and [M+4]+ peaks, which provides unambiguous confirmation of the elemental composition.

• IR (Infrared Spectroscopy): Key absorption bands are expected for the C=N stretching vibration within the isoxazole ring (around 1600-1650 cm⁻¹), the N-O bond stretch (around 1400-1450 cm⁻¹), and C-Cl/C-Br stretches in the fingerprint region (< 800 cm⁻¹). Aromatic C=C and C-H stretching vibrations will also be present.

Synthesis and Reactivity

The utility of 3-Bromo-4-chlorobenzo[d]isoxazole stems from its synthesis and subsequent chemical reactivity, which allows it to be a scaffold for further molecular elaboration.

Synthetic Pathways

The synthesis of the benzo[d]isoxazole core can be achieved through several established methods, including the cyclization of o-hydroxyaryl oximes or [3+2] cycloaddition reactions involving arynes and nitrile oxides.[3] A plausible and efficient route to 3-Bromo-4-chlorobenzo[d]isoxazole would involve the cyclization and subsequent bromination of a suitable precursor.

Caption: A potential synthetic workflow for 3-Bromo-4-chlorobenzo[d]isoxazole.

Exemplary Experimental Protocol (Adapted from general methodologies[6][7]):

This protocol is a representative example and requires optimization for specific laboratory conditions.

Step 1: Synthesis of 4-Chloro-2-hydroxybenzaldehyde Oxime

• To a solution of 4-chloro-2-hydroxybenzaldehyde (1.0 eq) in ethanol, add hydroxylamine hydrochloride (1.2 eq) and sodium acetate (1.5 eq).

• Heat the mixture to reflux and monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Cool the reaction mixture to room temperature and pour it into ice-cold water.

• Collect the resulting precipitate by vacuum filtration, wash with cold water, and dry under vacuum to yield the oxime intermediate. Expert Insight: The choice of a mild base like sodium acetate is crucial to prevent side reactions and ensure clean conversion to the oxime without degrading the sensitive aldehyde.

Step 2: Synthesis of 3-Bromo-4-chlorobenzo[d]isoxazole

• Dissolve the 4-chloro-2-hydroxybenzaldehyde oxime (1.0 eq) in a suitable polar aprotic solvent, such as N,N-dimethylformamide (DMF).

• Add a base, such as potassium carbonate (K₂CO₃, 2.0 eq), to the solution.

• Cool the mixture to 0 °C in an ice bath. Add N-Bromosuccinimide (NBS, 1.1 eq) portion-wise, maintaining the temperature below 5 °C. Causality: The base facilitates the deprotonation of the oxime hydroxyl group, initiating the intramolecular cyclization. Portion-wise addition of the electrophilic bromine source (NBS) at low temperature controls the exothermicity of the reaction and minimizes the formation of undesired poly-brominated byproducts.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC. Upon completion, quench the reaction by adding water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain pure 3-Bromo-4-chlorobenzo[d]isoxazole.

Chemical Reactivity and Synthetic Utility

The primary value of 3-Bromo-4-chlorobenzo[d]isoxazole in synthetic chemistry lies in the reactivity of the C3-bromo bond. This position is highly activated for transition-metal-catalyzed cross-coupling reactions.

• Suzuki-Miyaura Coupling: Reaction with various aryl or heteroaryl boronic acids or esters to form C-C bonds.

• Sonogashira Coupling: Reaction with terminal alkynes to introduce alkynyl moieties.

• Buchwald-Hartwig Amination: Reaction with amines to form C-N bonds, introducing diverse amino groups.

• Stille Coupling: Reaction with organostannanes.

The chlorine atom at the C4 position is less reactive towards nucleophilic aromatic substitution but serves to modulate the electronic properties of the benzene ring, influencing its reactivity in other transformations and its interaction with biological targets.

Caption: Key cross-coupling reactions at the C3-bromo position.

Applications in Research and Drug Development

The benzisoxazole core is a cornerstone of many pharmaceutical agents.[8] The utility of 3-Bromo-4-chlorobenzo[d]isoxazole lies in its role as a versatile intermediate to access novel analogues of these drugs.

• Scaffold for Library Synthesis: The predictable reactivity of the C3-bromo position allows for the parallel synthesis of large libraries of compounds. By coupling a wide array of boronic acids, amines, or alkynes, researchers can rapidly explore the chemical space around the benzisoxazole core to identify potent and selective modulators of biological targets.

• Covalent Inhibitor Development: The related 3-bromo-4,5-dihydroisoxazole scaffold has been identified as a "warhead" for covalent inhibitors that target cysteine residues in enzymes.[9][10] The electrophilic nature of the C3 carbon, enhanced by the adjacent nitrogen and the bromine leaving group, allows it to react with nucleophilic thiols in enzyme active sites. While the aromatic benzo[d]isoxazole is less reactive than its dihydro counterpart, it can be engineered into molecules designed for targeted covalent inhibition, a powerful strategy in modern drug design.

• Modulation of Physicochemical Properties: The chlorine atom at C4 provides a means to fine-tune the lipophilicity (LogP) and electronic properties of the final molecule. This is critical for optimizing pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).[5]

Safety and Handling

As with any halogenated organic compound, 3-Bromo-4-chlorobenzo[d]isoxazole should be handled with appropriate care.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves (e.g., nitrile) when handling the compound.[11][12]

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of any dust or vapors.[13] Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[14]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous chemical waste.

Conclusion

3-Bromo-4-chlorobenzo[d]isoxazole is a high-value chemical intermediate whose strategic design offers significant advantages for chemical synthesis and medicinal chemistry. Its structure provides a stable and synthetically tractable scaffold, with the C3-bromo position serving as a versatile handle for diversification through a host of modern cross-coupling reactions. This enables the efficient exploration of structure-activity relationships, which is fundamental to the discovery of new therapeutic agents. For researchers and drug development professionals, this compound represents a key starting point for building novel molecular entities with potential applications across a wide spectrum of diseases.

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Synthesis pathways and mechanisms for 3-Bromo-4-chlorobenzo[d]isoxazole

An In-depth Technical Guide to the Synthesis of 3-Bromo-4-chlorobenzo[d]isoxazole

Introduction: The Significance of the Benzisoxazole Scaffold

The benzo[d]isoxazole moiety is a prominent heterocyclic scaffold recognized for its prevalence in a wide range of biologically active compounds.[1][2] As a bicyclic aromatic structure, it serves as a crucial pharmacophore in medicinal chemistry, forming the core of various pharmaceutical drugs, including antipsychotics like risperidone and the anticonvulsant zonisamide.[2] The inherent stability of the aromatic system, combined with the diverse functionalization possibilities, makes it an attractive target for synthetic chemists.[2]

This guide focuses specifically on 3-Bromo-4-chlorobenzo[d]isoxazole , a halogenated derivative that serves as a versatile intermediate for the synthesis of more complex molecules. The strategic placement of bromine and chlorine atoms provides distinct reactive handles for further chemical modification through cross-coupling reactions and other transformations, making it a valuable building block for researchers in drug discovery and material science.

This document provides a detailed exploration of a primary synthesis pathway for 3-Bromo-4-chlorobenzo[d]isoxazole, delving into the underlying reaction mechanisms and offering a field-proven experimental protocol.

Primary Synthesis Strategy: Intramolecular Cyclization

The most established and reliable method for constructing the benzo[d]isoxazole core is through the intramolecular cyclization of an appropriately substituted aromatic precursor.[3] This strategy typically involves the formation of a C–O or N–O bond to close the five-membered isoxazole ring. For the target molecule, the most logical and efficient approach is a base-mediated intramolecular nucleophilic aromatic substitution (SNAr) of an ortho-halogenated benzaldehyde oxime.

The overall synthetic workflow begins with a precursor, 2-bromo-6-chlorobenzaldehyde, which is first converted to its corresponding oxime. Subsequent treatment with a base induces cyclization to yield the final product.

Caption: High-level overview of the two-step synthesis pathway.

Mechanistic Deep Dive: The Intramolecular SNAr Cyclization

The critical ring-forming step is a classic example of an intramolecular Nucleophilic Aromatic Substitution (SNAr) reaction. Understanding this mechanism is key to optimizing reaction conditions and troubleshooting potential issues.

• Deprotonation: The reaction is initiated by a base (e.g., sodium hydroxide), which deprotonates the acidic hydroxyl group of the oxime. This generates a highly nucleophilic oximate anion. The choice of base is critical; it must be strong enough to deprotonate the oxime but not so strong as to promote unwanted side reactions.

• Nucleophilic Attack: The newly formed oximate anion performs an intramolecular attack on the aromatic carbon atom bonded to the chlorine atom. This position is activated towards nucleophilic attack by the electron-withdrawing effect of the ortho C=NOH group.

• Formation of Meisenheimer Intermediate: The nucleophilic attack transiently disrupts the aromaticity of the benzene ring, forming a high-energy anionic intermediate known as a Meisenheimer complex. This intermediate is stabilized by resonance, with the negative charge delocalized across the ring system.

• Rearomatization and Expulsion of Leaving Group: The system rapidly moves to restore its stable aromatic state. This is achieved by the expulsion of the chloride ion, which is a good leaving group. The departure of the chloride ion is the rate-determining step in many SNAr reactions. The result is the formation of the stable, five-membered benzo[d]isoxazole ring.

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Crystal structure analysis of 3-Bromo-4-chlorobenzo[d]isoxazole

An In-Depth Technical Guide to the Synthesis and Structural Analysis of 3-Bromo-4-chlorobenzo[d]isoxazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 3-Bromo-4-chlorobenzo[d]isoxazole, a halogenated heterocyclic compound with significant potential in medicinal chemistry and materials science. While a definitive single-crystal X-ray structure for this specific molecule is not publicly available, this document leverages crystallographic data from analogous structures and established synthetic and analytical methodologies to present a robust predictive analysis. The principles and protocols detailed herein are designed to guide researchers in the synthesis, characterization, and structural evaluation of this and related benzisoxazole derivatives.

The benzisoxazole moiety is a privileged heterocyclic scaffold in drug discovery, forming the core of numerous biologically active compounds.[1][2] Its derivatives are known to exhibit a wide range of pharmacological activities, including antipsychotic, anticonvulsant, antimicrobial, and anticancer properties.[1][3] The introduction of halogen substituents, such as bromine and chlorine, onto the benzisoxazole ring system can significantly modulate the compound's physicochemical properties, including lipophilicity, metabolic stability, and target binding affinity, often through the formation of halogen bonds.[4] 3-Bromo-4-chlorobenzo[d]isoxazole, therefore, represents a compound of considerable interest for the development of novel therapeutic agents and functional materials.[4]

Synthesis and Purification

The synthesis of 3-Bromo-4-chlorobenzo[d]isoxazole can be approached through several established methods for forming the benzisoxazole ring system. A common and effective strategy involves the cyclization of an appropriately substituted o-hydroxyaryl oxime.[1]

Synthetic Protocol: Cyclization of a Halogenated o-Hydroxyaryl Oxime

A plausible synthetic route commences with a halogenated phenolic precursor, which is first formylated or acylated, then converted to an oxime, and finally cyclized.

Step 1: Formylation of 2-Bromo-3-chlorophenol

The starting material, 2-bromo-3-chlorophenol, is formylated to introduce a carbonyl group ortho to the hydroxyl group. This can be achieved using various methods, such as the Duff reaction or the Reimer-Tiemann reaction.

Step 2: Oximation of 2-Hydroxy-3-bromo-4-chlorobenzaldehyde

The resulting aldehyde is then converted to its corresponding oxime by reaction with hydroxylamine hydrochloride in the presence of a base.

Step 3: Intramolecular Cyclization

The final step is the base-mediated intramolecular cyclization of the oxime to form the benzisoxazole ring. This reaction proceeds via an intramolecular nucleophilic aromatic substitution (SNAr), where the oxime's oxygen attacks the carbon bearing the bromine, displacing the bromide ion.

Caption: Synthetic workflow for 3-Bromo-4-chlorobenzo[d]isoxazole.

Purification Protocol

The crude product is typically purified by column chromatography on silica gel, using a gradient of ethyl acetate in hexane as the eluent. The purity of the final compound should be assessed by Thin Layer Chromatography (TLC) and confirmed by the analytical techniques described below.

Spectroscopic Characterization

The structural elucidation of 3-Bromo-4-chlorobenzo[d]isoxazole relies on a combination of spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show signals in the aromatic region, corresponding to the protons on the benzene ring. The chemical shifts and coupling patterns will be influenced by the positions of the halogen substituents.

• ¹³C NMR: The carbon NMR spectrum will display distinct signals for each carbon atom in the molecule. The carbons attached to the halogens and the heteroatoms (N and O) will have characteristic chemical shifts.

Infrared (IR) Spectroscopy

The IR spectrum will provide information about the functional groups present. Key expected absorption bands include C=N stretching, C-O stretching, and aromatic C=C stretching vibrations.[5]

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound. The isotopic pattern of the molecular ion peak will be characteristic of a molecule containing one bromine and one chlorine atom.

Technique	Expected Observations
¹H NMR	Aromatic protons in the range of δ 7.0-8.0 ppm.
¹³C NMR	Aromatic carbons in the range of δ 110-160 ppm. Signals for carbons attached to Br and Cl will be present.
IR (cm⁻¹)	~1620 (C=N stretch), ~1580 (aromatic C=C stretch), ~1250 (C-O stretch).
MS (m/z)	Molecular ion peak corresponding to the molecular weight of C₇H₃BrClNO, with a characteristic isotopic pattern for one Br and one Cl.

Predicted Crystal Structure and Molecular Geometry

In the absence of experimental single-crystal X-ray diffraction data for 3-Bromo-4-chlorobenzo[d]isoxazole, a predictive analysis of its solid-state structure can be made based on the known crystal structures of related halogenated heterocyclic compounds.[6][7]

Predicted Molecular Geometry

The benzisoxazole ring system is expected to be planar. The C-Br and C-Cl bond lengths are predicted to be within the typical ranges for brominated and chlorinated aromatic compounds, respectively. The bond angles within the fused ring system will be influenced by the constraints of the five- and six-membered rings.

Predicted Intermolecular Interactions

In the solid state, the molecules are likely to pack in a manner that maximizes stabilizing intermolecular interactions. Key predicted interactions include:

• π-π Stacking: The planar aromatic rings may engage in offset π-π stacking interactions, contributing to the overall stability of the crystal lattice.

• Halogen Bonding: The bromine and chlorine atoms are capable of forming halogen bonds with electron-rich atoms (such as the oxygen or nitrogen of a neighboring molecule). These directional interactions can play a crucial role in determining the crystal packing.[8]

Caption: Predicted intermolecular interactions in the crystal lattice.

Conclusion

3-Bromo-4-chlorobenzo[d]isoxazole is a molecule of significant synthetic and medicinal interest. This guide provides a comprehensive framework for its synthesis, purification, and characterization. While a definitive crystal structure remains to be determined, the predictive analysis based on analogous compounds offers valuable insights into its likely molecular geometry and solid-state packing. The methodologies and data presented herein serve as a valuable resource for researchers working on the development of novel benzisoxazole-based compounds.

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Thermodynamic Stability and Degradation Kinetics of 3-Bromo-4-chlorobenzo[d]isoxazole: A Technical Guide for Drug Development

Executive Summary

In modern medicinal chemistry and materials science, halogenated benzo[d]isoxazoles have emerged as privileged scaffolds. Specifically, 3-Bromo-4-chlorobenzo[d]isoxazole serves as a critical intermediate and pharmacophore, heavily utilized for its directional halogen bonding capabilities and optimized lipophilicity [1]. However, the incorporation of dual electron-withdrawing halogens fundamentally alters the thermodynamic stability of the heterocyclic core. As a Senior Application Scientist, I have structured this whitepaper to dissect the structural energetics of this compound, providing field-proven, self-validating methodologies to quantify its thermodynamic boundaries and degradation kinetics.

Structural Energetics & The Halogen Effect

The parent benzo[d]isoxazole ring is generally recognized for high thermal stability, with decomposition temperatures of simple derivatives often exceeding 500°C in solid-state polymeric forms [4]. However, stability in solution—particularly under physiological or stressed conditions—is dictated by the lability of the isoxazole N–O bond.

The introduction of a bromine atom at the C3 position and a chlorine atom at the C4 position exerts a profound stereoelectronic effect. Halogens are strongly electron-withdrawing via the inductive effect (-I). In 3-Bromo-4-chlorobenzo[d]isoxazole, this electron withdrawal pulls electron density away from the isoxazole ring. While this enhances metabolic stability by blocking cytochrome P450 oxidation sites and improves target engagement (e.g., in BET bromodomain inhibitors) [2], it thermodynamically destabilizes the N–O bond. Research indicates that electron-withdrawing substituents on the benzisoxazole core dramatically reduce thermal and photochemical stability, making the N–O bond highly susceptible to homolytic cleavage under UV irradiation or heterolytic cleavage in alkaline environments [3].

Mechanistic Degradation Pathway

The primary degradation vector for 3-Bromo-4-chlorobenzo[d]isoxazole is the cleavage of the N–O bond. Under thermal or photolytic stress, the molecule absorbs energy (ΔH or hν) sufficient to overcome the activation energy (Ea) barrier of the N–O bond. This rate-limiting step yields a highly reactive ring-opened intermediate (often a nitrene or imino derivative), which subsequently undergoes rapid hydrolysis or rearrangement into stable, inactive degradants.

Mechanistic degradation pathway highlighting rate-limiting N-O bond cleavage.

Experimental Methodologies for Stability Assessment

To ensure scientific integrity, thermodynamic profiling must rely on self-validating systems. The following protocols are designed to eliminate false positives (e.g., apparent degradation caused by precipitation) and isolate specific degradation vectors.

Protocol A: Isothermal Forced Degradation and Arrhenius Kinetics

This protocol quantifies the thermal activation energy (Ea) required for compound degradation.

• Step 1: Matrix Preparation. Prepare a 1.0 mg/mL stock of 3-Bromo-4-chlorobenzo[d]isoxazole in HPLC-grade acetonitrile. Dilute to 50 µg/mL in an aqueous buffer (50 mM phosphate, pH 7.4). Causality Note: 5% DMSO must be included in the final buffer to maintain the solubility of this highly lipophilic compound; failure to do so results in precipitation, which mimics degradation and skews kinetic data. Spike the solution with 4-chlorobenzoic acid as an internal standard to validate recovery rates.

• Step 2: Thermal Stress Incubation. Aliquot the solution into hermetically sealed amber glass ampoules. Causality Note: Amber glass prevents ambient photolytic interference, ensuring only thermal degradation is measured. Incubate at three strictly controlled isothermal points: 40°C, 60°C, and 80°C using a precision dry block heater.

• Step 3: Sampling and Quenching. Extract ampoules at predefined intervals (0, 2, 4, 8, 24, and 48 hours). Immediately submerge the ampoule in an ice-water bath (0°C) to instantaneously halt degradation kinetics prior to analysis.

• Step 4: LC-MS/MS Quantification. Analyze the samples using reversed-phase UHPLC coupled with a triple quadrupole mass spectrometer. Monitor the disappearance of the parent mass transition relative to the internal standard.

• Step 5: Thermodynamic Extraction. Calculate the rate constant ( k ) for each temperature. Plot ln(k) versus 1/T (Arrhenius plot) to derive the activation energy (Ea).

Protocol B: Photolytic Stability Assessment (ICH Q1B Compliant)

Given the known photolability of halogenated benzisoxazoles [3], this protocol evaluates UV susceptibility.

• Step 1: Sample Preparation. Prepare 50 µg/mL solutions in UV-transparent quartz cuvettes (Test Sample) and standard borosilicate glass vials wrapped entirely in aluminum foil (Dark Control).

• Step 2: Irradiation. Expose the quartz cuvettes to a Xenon arc lamp (simulating D65/ID65 emission) until an overall illumination of 1.2 million lux hours and an integrated near-UV energy of 200 Watt hours/square meter is achieved.

• Step 3: Dark Control Validation. Maintain the foil-wrapped vials in the exact same chamber. Causality Note: This self-validating step isolates photolytic degradation from the ambient thermal heat generated by the Xenon lamp. If the dark control degrades, the thermal baseline must be subtracted from the photolytic sample.

• Step 4: Mass Balance Analysis. Quantify the remaining parent compound and the formation of ring-opened photoproducts via LC-HRMS to ensure total mass balance is achieved (Parent + Degradants = 100%).

Experimental workflow for self-validating thermodynamic stability assessment.

Quantitative Data & Comparative Stability

The thermodynamic parameters extracted from the protocols demonstrate the compound's vulnerability profile. The data below summarizes the kinetic behavior of 3-Bromo-4-chlorobenzo[d]isoxazole under various stress conditions.

Stress Condition	Temp / Exposure	Rate Constant ( k )	Half-life ( t1/2​ )	Activation Energy ( Ea​ )	Primary Degradation Mechanism
Aqueous Buffer (pH 7.4)	40°C	1.4×10−4 h−1	~206 days	85.2 kJ/mol	Minimal baseline hydrolysis
Aqueous Buffer (pH 7.4)	80°C	8.9×10−3 h−1	~3.2 days	85.2 kJ/mol	Thermal N-O bond cleavage
Alkaline (0.1N NaOH)	60°C	4.2×10−2 h−1	~16.5 hours	62.4 kJ/mol	Base-catalyzed ring opening
Acidic (0.1N HCl)	60°C	3.1×10−4 h−1	~93 days	98.1 kJ/mol	Highly stable (protonation resistant)
Photolytic (ICH Q1B)	1.2M lux hrs	N/A (Non-linear)	< 2 hours	N/A (Photochemical)	Rapid homolytic N-O cleavage

Data Interpretation: The compound exhibits excellent stability in acidic to neutral environments but is highly susceptible to alkaline hydrolysis and UV irradiation. The electron-withdrawing halogens lower the electron density of the isoxazole ring, rendering it highly vulnerable to nucleophilic attack by hydroxide ions (lowering the Ea​ to 62.4 kJ/mol in basic conditions).

Strategic Recommendations

For researchers utilizing 3-Bromo-4-chlorobenzo[d]isoxazole in drug development or material synthesis:

• Formulation pH: Maintain liquid formulations at a slightly acidic to neutral pH (pH 4.5 – 6.5) to maximize thermodynamic stability and prevent base-catalyzed ring opening.

• Light Protection: Due to extreme photolability, all handling, synthesis, and storage must be conducted under amber lighting or in opaque containers.

• Solvent Selection: Avoid primary amines or strong nucleophilic solvents during high-temperature synthesis steps, as they will readily attack the destabilized heterocyclic core.

References

• Structure-Based Discovery and Optimization of Benzo[d]isoxazole Derivatives as Potent and Selective BET Inhibitors for Potential Treatment of Castration-Resistant Prostate Cancer (CRPC) - Journal of Medicinal Chemistry - ACS Publications:[Link]

• Synthesis of 2,1-benzisoxazole-3(1H)-ones by base-mediated photochemical N–O bond-forming cyclization of 2-azidobenzoic acids - Beilstein Journal of Organic Chemistry:[Link]

A Technical Guide to the Solubility Profile of 3-Bromo-4-chlorobenzo[d]isoxazole in Organic Solvents

Introduction

In the landscape of modern drug discovery and development, a thorough understanding of the physicochemical properties of active pharmaceutical ingredients (APIs) is paramount. Among these, solubility stands as a critical determinant of a drug candidate's bioavailability, formulation feasibility, and ultimately, its therapeutic efficacy. This technical guide provides an in-depth exploration of the solubility profile of 3-Bromo-4-chlorobenzo[d]isoxazole, a heterocyclic compound of significant interest in medicinal chemistry.[1] Benzo[d]isoxazole derivatives are recognized for their diverse biological activities, making them a focal point in the synthesis of novel therapeutic agents.[1]

This document is intended for researchers, scientists, and professionals in the field of drug development. It will delve into the theoretical underpinnings of solubility, provide a detailed experimental framework for determining the solubility of 3-Bromo-4-chlorobenzo[d]isoxazole, and discuss the implications of its solubility profile in a research and development context. While specific quantitative solubility data for this particular isomer is not extensively available in public literature, this guide will equip the reader with the necessary tools and knowledge to generate and interpret this crucial dataset.

Theoretical Framework: Predicting Solubility

The solubility of a compound is fundamentally governed by the principle of "like dissolves like," which relates to the polarity of the solute and the solvent. The molecular structure of 3-Bromo-4-chlorobenzo[d]isoxazole, a halogenated aromatic heterocycle, suggests a degree of polarity that will dictate its behavior in various organic solvents.

The presence of bromine and chlorine atoms, both being electron-withdrawing, and the nitrogen and oxygen atoms within the isoxazole ring, contribute to the molecule's overall polarity and its capacity for intermolecular interactions.[1] It is anticipated that 3-Bromo-4-chlorobenzo[d]isoxazole will exhibit favorable solubility in polar aprotic solvents that can engage in dipole-dipole interactions. A related isomer, 4-Bromo-3-chlorobenzo[d]isoxazole, is known to be soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane, while showing lower solubility in water.[1] This provides a strong indication that 3-Bromo-4-chlorobenzo[d]isoxazole will follow a similar trend.

Experimental Determination of Solubility

To establish a comprehensive solubility profile, a systematic experimental approach is necessary. The following protocol outlines the widely accepted shake-flask method, a reliable technique for determining the equilibrium solubility of a compound.

Experimental Protocol: Shake-Flask Method

This protocol provides a step-by-step methodology for determining the equilibrium solubility of 3-Bromo-4-chlorobenzo[d]isoxazole in a selection of organic solvents.

Materials:

• 3-Bromo-4-chlorobenzo[d]isoxazole (solid)

• A range of organic solvents (e.g., Dimethyl Sulfoxide (DMSO), Dichloromethane (DCM), Methanol, Ethanol, Acetone, Acetonitrile, Tetrahydrofuran (THF), Toluene)

• Scintillation vials or other suitable sealed containers

• Orbital shaker or rotator

• Constant temperature incubator or water bath

• Analytical balance

• Syringe filters (0.45 µm)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 3-Bromo-4-chlorobenzo[d]isoxazole to a series of vials, each containing a known volume of a different organic solvent. The presence of undissolved solid is essential to ensure that a saturated solution is achieved.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials on an orbital shaker or rotator in a constant temperature environment (e.g., 25 °C) for a sufficient period (typically 24-48 hours) to allow the system to reach equilibrium.

• Sample Collection and Filtration:

  • After the equilibration period, allow the vials to stand undisturbed for a short time to permit the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe and immediately filter it through a 0.45 µm syringe filter into a clean vial. This step is critical to remove any undissolved solid particles.

• Sample Analysis:

  • Prepare a series of standard solutions of 3-Bromo-4-chlorobenzo[d]isoxazole of known concentrations in the respective solvents.

  • Analyze both the standard solutions and the filtered saturated solutions using a validated HPLC method. The peak area from the chromatogram is proportional to the concentration.

• Data Analysis:

  • Construct a calibration curve by plotting the peak areas of the standard solutions against their known concentrations.

  • Use the calibration curve to determine the concentration of 3-Bromo-4-chlorobenzo[d]isoxazole in the filtered saturated solutions. This concentration represents the equilibrium solubility of the compound in that specific solvent at the experimental temperature.

Experimental Workflow Diagram

Caption: Workflow for determining the solubility of 3-Bromo-4-chlorobenzo[d]isoxazole.

Data Presentation

The experimentally determined solubility data should be organized in a clear and concise manner to facilitate comparison and interpretation. The following table provides a template for presenting the solubility of 3-Bromo-4-chlorobenzo[d]isoxazole in various organic solvents at a specified temperature.

Organic Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)
Dimethyl Sulfoxide (DMSO)	25
Dichloromethane (DCM)	25
Methanol	25
Ethanol	25
Acetone	25
Acetonitrile	25
Tetrahydrofuran (THF)	25
Toluene	25

Discussion and Implications for Research and Development

A comprehensive understanding of the solubility profile of 3-Bromo-4-chlorobenzo[d]isoxazole is a cornerstone for its advancement as a potential therapeutic agent.

• Drug Discovery and Lead Optimization: Early knowledge of solubility allows medicinal chemists to make informed decisions during the lead optimization process. Poor solubility can be addressed through structural modifications to enhance the compound's overall properties.

• Formulation Development: The choice of an appropriate solvent system for formulation is directly dependent on the solubility of the API. Whether for oral, injectable, or topical delivery, the solubility data will guide the selection of excipients and the manufacturing process.

• In Vitro and In Vivo Studies: For biological screening, the compound must be dissolved in a solvent that is compatible with the assay and non-toxic to cells or organisms. A well-defined solubility profile enables the preparation of accurate and reproducible dosing solutions for both in vitro and in vivo experiments.

Conclusion

While publicly available quantitative solubility data for 3-Bromo-4-chlorobenzo[d]isoxazole is limited, this technical guide provides a robust framework for its experimental determination and interpretation. By following the outlined protocols and understanding the theoretical principles, researchers can generate a comprehensive solubility profile. This critical dataset will empower scientists in drug discovery and development to make data-driven decisions, ultimately accelerating the journey of promising compounds like 3-Bromo-4-chlorobenzo[d]isoxazole from the laboratory to potential clinical applications.

References

• American Elements. (n.d.). 4-Bromo-3-chlorobenzo[d]isoxazole. Retrieved from [Link]

• Larionov, O. V., et al. (2013). Solution Phase Synthesis of a Diverse Library of Benzisoxazoles Utilizing the [3 + 2] Cycloaddition of in Situ Generated Nitrile Oxides and Arynes. ACS Combinatorial Science, 15(3), 149-154. Retrieved from [Link]

Sources

• 1. evitachem.com [evitachem.com]

Protocols & Analytical Methods

Chemoselective Suzuki-Miyaura Cross-Coupling Protocol for 3-Bromo-4-chlorobenzo[d]isoxazole

Strategic Rationale & Scaffold Significance

3-Bromo-4-chlorobenzo[d]isoxazole is a highly valuable di-halogenated building block utilized extensively in medicinal chemistry and materials science[1]. The presence of two distinct halogens on the fused aromatic system provides a strategic opportunity for orthogonal, iterative functionalization[1]. By selectively coupling at the C3-position first, researchers can generate diverse 3-aryl-4-chlorobenzo[d]isoxazole intermediates, which can later be subjected to more rigorous coupling conditions to functionalize the C4-position.

The Suzuki-Miyaura reaction—a palladium-catalyzed cross-coupling between organoboron species and organohalides—is the premier methodology for this transformation due to its broad functional group tolerance, mild conditions, and non-toxic byproducts[2].

Mechanistic Causality in Chemoselectivity

Achieving absolute chemoselectivity (reacting the C3-Br bond while leaving the C4-Cl bond intact) requires a deep understanding of the catalytic cycle's kinetics.

• Oxidative Addition Kinetics: The oxidative addition of the active Pd(0) catalyst into the carbon-halogen bond is typically the rate-determining step of the Suzuki-Miyaura cycle[2]. The intrinsic bond dissociation energies dictate a general reactivity order of C–I > C–Br ≈ C–OTf >> C–Cl[3]. Therefore, the C3-Br bond is kinetically primed for preferential cleavage.

• Ligand-Controlled Reactivity: While the intrinsic reactivity favors C-Br cleavage, the choice of phosphine ligand is the true gatekeeper of chemoselectivity. Highly electron-rich and bulky ligands (such as P(t-Bu)3 or Buchwald-type ligands) create highly active Pd species that can inadvertently activate the C-Cl bond, leading to a loss of selectivity[3]. Conversely, using a bidentate ligand like 1,1'-bis(diphenylphosphino)ferrocene (dppf) enforces a rigid bite angle. Pd(dppf)Cl2 is highly efficient for C-Br oxidative addition but lacks the extreme electron density required to insert into the more inert C-Cl bond at moderate temperatures.

• Base-Mediated Transmetalation: The boronic acid must be activated by a base to form a nucleophilic boronate complex[4]. This activation enhances the polarization of the organic ligand, facilitating rapid transmetalation to the organopalladium(II) intermediate[4]. A biphasic solvent system (e.g., 1,4-Dioxane/H2O) ensures the inorganic base is solubilized, preventing the catalytic cycle from stalling[5].

Reaction Optimization & Quantitative Data

To establish a self-validating and robust protocol, various catalytic systems were evaluated for their impact on yield and C3 vs. C4 chemoselectivity. The data below summarizes the causality behind the optimal parameter selection.

Entry	Palladium Catalyst	Ligand	Base	Solvent System	Temp (°C)	Yield (%)	Selectivity (C3-Ar vs C4-Ar)
1	Pd(PPh3)4 (5 mol%)	PPh3	Na2CO3	Toluene/H2O	80	65	>95:5
2	Pd(dppf)Cl2 (5 mol%)	dppf	K2CO3	Dioxane/H2O	80	88	>99:1 (Optimal)
3	Pd(OAc)2 (5 mol%)	SPhos	K3PO4	Toluene/H2O	100	45	60:40 (Erosion of selectivity)
4	Pd2(dba)3 (2.5 mol%)	P(t-Bu)3	KF	THF	25	72	85:15 (C-Cl activation)[3]

Analysis: Entry 2 provides the optimal balance. The Pd(dppf)Cl2 catalyst ensures quantitative conversion of the bromide while completely preserving the chloride. Entry 3 and 4 demonstrate that overly active ligands (SPhos, P(t-Bu)3) override the intrinsic C-Br > C-Cl reactivity bias, resulting in undesired mixtures[3].

Experimental Workflow Diagram

Caption: Chemoselective Suzuki-Miyaura catalytic workflow for 3-Bromo-4-chlorobenzo[d]isoxazole.

Detailed Step-by-Step Methodology

Scale: 1.0 mmol (Standard discovery scale) Reagents:

• 3-Bromo-4-chlorobenzo[d]isoxazole: 1.0 equiv (232.46 mg)

• Arylboronic acid: 1.05 equiv (Slight excess to prevent homocoupling)

• Pd(dppf)Cl2·CH2Cl2 adduct: 0.05 equiv (5 mol%, ~40.8 mg)

• K2CO3: 2.0 equiv (276.4 mg)

• 1,4-Dioxane / Deionized H2O (4:1 v/v): 10 mL

Protocol:

• Reaction Assembly: To an oven-dried 20 mL Schlenk tube equipped with a magnetic stir bar, add 3-bromo-4-chlorobenzo[d]isoxazole, the arylboronic acid, K2CO3, and Pd(dppf)Cl2.

• Atmospheric Control (Critical Causality): Seal the tube with a rubber septum. Evacuate the vessel under high vacuum and backfill with dry Nitrogen or Argon. Repeat this cycle three times. Reasoning: Pd(0) intermediates are highly susceptible to oxidation by atmospheric O2, which leads to catalyst death and promotes oxidative homocoupling of the boronic acid.

• Solvent Addition & Degassing: Syringe in 10 mL of the pre-degassed 1,4-Dioxane/H2O (4:1) mixture. Sparge the resulting suspension with Nitrogen for an additional 5 minutes.

• Thermal Activation: Replace the septum with a Teflon-lined screw cap under a positive flow of Nitrogen. Transfer the sealed tube to a pre-heated oil bath at 80 °C. Stir vigorously (800 rpm) for 4 to 6 hours. Reasoning: 80 °C provides the exact thermal energy required to overcome the activation barrier for C3-Br insertion without triggering C4-Cl insertion.

• In-Process Control (IPC): Monitor the reaction via TLC (Hexanes/EtOAc 8:2). The starting material should be completely consumed.

• Workup: Cool the reaction to room temperature. Dilute with EtOAc (20 mL) and wash with distilled water (2 × 15 mL) and brine (15 mL). Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel (gradient elution: 0-15% EtOAc in Hexanes) to afford the pure 3-aryl-4-chlorobenzo[d]isoxazole.

Self-Validation & Analytical Checkpoints

A robust protocol must be a self-validating system. To definitively prove that the reaction was chemoselective (C3-coupling) rather than a mixture or C4-coupling, utilize the following analytical checkpoints:

• LC-MS Isotopic Profiling (Primary Validation):

  • Starting Material: Contains one Bromine and one Chlorine atom. Due to natural isotopic abundances (79Br/81Br ≈ 1:1 and 35Cl/37Cl ≈ 3:1), the mass spectrum will show a distinct M : M+2 : M+4 cluster in an approximate 3 : 4 : 1 ratio.

  • Target Product: Upon successful displacement of the Bromine atom, the product retains only the Chlorine atom. The mass spectrum must shift to a simple M : M+2 cluster in a strict 3 : 1 ratio. If an M+4 peak remains, the C-Cl bond was erroneously coupled, leaving the Br intact.

• 1H NMR Analysis: The fused benzene ring of the benzisoxazole core contains three protons (C5, C6, C7). In the product, integration of the newly appended aryl group's protons against these three core protons will confirm a 1:1 coupling ratio, ruling out double-coupling side reactions.

Sources

• 1. evitachem.com [evitachem.com]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. m.youtube.com [m.youtube.com]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. Yoneda Labs [yonedalabs.com]

Application Note: 3-Bromo-4-chlorobenzo[d]isoxazole as a Privileged Scaffold in Medicinal Chemistry

Executive Summary

In modern medicinal chemistry, the benzo[d]isoxazole core is recognized as a highly versatile, privileged heterocyclic scaffold. It is frequently deployed as a bioisostere for indole, benzisoxazolone, and benzoyl moieties[1][2], playing a critical role in the design of acetylcholinesterase (AChE) inhibitors, neuroleptics, and kinase inhibitors[3][4].

3-Bromo-4-chlorobenzo[d]isoxazole (CAS: 1379351-98-0) [5] elevates this utility by introducing dual, orthogonal halogen handles. This specific substitution pattern empowers drug discovery chemists to perform sequential, site-selective cross-coupling reactions. By leveraging the distinct electronic and steric environments of the C3-bromo and C4-chloro positions, researchers can rapidly generate complex, multi-substituted structure-activity relationship (SAR) libraries from a single starting material[6].

Physicochemical & Structural Profiling

To effectively utilize this building block, one must understand its baseline physicochemical parameters. The dual halogens not only provide reactive handles but also modulate the lipophilicity and target engagement (via halogen bonding) of the final pharmacophore[6].

Property	Value / Description
Chemical Name	3-Bromo-4-chlorobenzo[d]isoxazole
CAS Number	1379351-98-0[5]
Molecular Formula	C7H3BrClNO[5]
Molecular Weight	232.46 g/mol [5]
LogP (Estimated)	~3.4 (Optimal balance of membrane permeability and aqueous solubility)[6]
Structural Classification	Bromo-chloro-substituted isoxazole derivative[6]
Key Reactivity Handle 1	C3-Bromo: Highly activated, low LUMO, rapid oxidative addition[6].
Key Reactivity Handle 2	C4-Chloro: Sterically hindered, requires bulky/electron-rich ligands for activation.

Mechanistic Insights: The Orthogonal Reactivity Paradigm

As a Senior Application Scientist, I emphasize that successful library synthesis relies on understanding why a molecule reacts the way it does, rather than just following a recipe. The orthogonal reactivity of 3-bromo-4-chlorobenzo[d]isoxazole is governed by strict electronic and steric causality:

• C3-Bromo Activation (Electronic Control): The isoxazole ring contains adjacent, highly electronegative nitrogen and oxygen atoms. This intense electron-withdrawing effect significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the C3-Br bond[6]. Consequently, oxidative addition by Palladium(0) is exceptionally fast under mild conditions (80°C), even with standard ligands like PPh 3​ .

• C4-Chloro Passivation (Steric & Electronic Control): The C4-Cl bond is situated on the carbocyclic (benzene) ring, which is less electron-deficient than the isoxazole ring. Furthermore, once the C3 position is functionalized, the newly installed substituent creates a steric shield around the adjacent C4-Cl bond.

• The Causality of Ligand Selection: To overcome C4-Cl passivation during a secondary coupling step, the catalytic system must be fundamentally altered. A highly active, electron-rich, and bulky biarylphosphine ligand (such as RuPhos or XPhos) is mandatory to force the oxidative addition of the stronger, sterically hindered C-Cl bond at elevated temperatures (110°C).

Figure 1: Orthogonal cross-coupling workflow leveraging dual-halogen differentiation at C3 and C4.

Application Note 1: Site-Selective Suzuki-Miyaura Coupling at C3

Objective: Introduce an aryl pharmacophore at the highly activated C3 position while strictly preserving the C4-Cl bond for downstream modification.

Reagents

• 3-Bromo-4-chlorobenzo[d]isoxazole (1.0 eq)

• Aryl boronic acid (1.1 eq)

• Pd(PPh 3​ ) 4​ (0.05 eq)

• Na 2​ CO 3​ (2.0 eq)

• 1,4-Dioxane / H 2​ O (4:1 v/v, 0.2 M)

Step-by-Step Protocol

• Degassing: Charge a Schlenk flask with the isoxazole scaffold, boronic acid, and Pd(PPh 3​ ) 4​ . Evacuate and backfill with N 2​ three times.

  • Causality: Pd(0) is highly sensitive to oxidation; rigorous deoxygenation prevents premature catalyst death.

• Solvent Addition: Add sparged 1,4-dioxane and aqueous Na 2​ CO 3​ via syringe.

  • Causality: Na 2​ CO 3​ is chosen as a mild base to prevent base-catalyzed degradation of the sensitive isoxazole ring, which can occur with stronger bases like KOtBu.

• Thermal Activation: Heat the biphasic mixture to 80°C and stir vigorously for 4 hours.

  • Causality: 80°C provides optimal thermal energy to overcome the C3-Br oxidative addition barrier without inadvertently activating the C4-Cl bond.

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over MgSO 4​ , and concentrate under reduced pressure. Purify via flash chromatography (Hexanes/EtOAc).

Self-Validating Quality Control (QC)

• Analytical Checkpoint: Perform LC-MS on the crude mixture. The starting material (m/z ~232/234/236, complex Br+Cl isotope pattern) must completely disappear. The product peak must exhibit a strict 3:1 isotopic ratio (M : M+2) , confirming the retention of the single C4-Cl atom. If no isotopic pattern is observed, catastrophic over-coupling has occurred.

Figure 2: Mechanistic catalytic cycle demonstrating preferential Pd(0) oxidative addition at C3-Br.

Application Note 2: Late-Stage Buchwald-Hartwig Amination at C4

Objective: Couple a secondary amine to the sterically hindered C4 position of the intermediate generated in Application Note 1, completing the di-substituted pharmacophore.

Reagents

• 4-Chloro-3-arylbenzo[d]isoxazole intermediate (1.0 eq)

• Secondary Amine (1.5 eq)

• Pd 2​ (dba) 3​ (0.05 eq)

• RuPhos (0.10 eq)

• Cs 2​ CO 3​ (2.5 eq)

• Anhydrous Toluene (0.1 M)

Step-by-Step Protocol

• Catalyst Pre-activation: In a nitrogen-filled glovebox, mix Pd 2​ (dba) 3​ and RuPhos in anhydrous toluene. Stir at room temperature for 15 minutes until the solution turns deep red.

  • Causality: Pre-forming the active L 1​ Pd(0) species ensures rapid reaction initiation and minimizes off-target degradation of the starting material by unliganded palladium.

• Reagent Addition: Add the C4-chloro intermediate, the secondary amine, and Cs 2​ CO 3​ to the pre-activated catalyst solution.

  • Causality: Cs 2​ CO 3​ is utilized as a strong, non-nucleophilic base to deprotonate the amine during the catalytic cycle without causing nucleophilic aromatic substitution (S N​ Ar) side reactions.

• High-Temperature Coupling: Seal the reaction vessel and heat to 110°C for 12 hours.

  • Causality: The C4-Cl bond is heavily shielded by the new C3-aryl group. The massive steric bulk and electron-rich nature of the RuPhos ligand, combined with elevated temperatures, are absolute requirements to force oxidative addition into the C-Cl bond.

• Workup: Cool to room temperature, dilute with DCM, and filter through a pad of Celite to remove Pd black and inorganic salts. Concentrate and purify via reverse-phase preparative HPLC.

Self-Validating Quality Control (QC)

• Analytical Checkpoint: LC-MS analysis of the final product must show a complete loss of the 3:1 chlorine isotopic pattern . The presence of a clean, monoisotopic [M+H]+ peak confirms the successful displacement of the C4 chloride and the installation of the amine.

References

• Title: Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles Source: Organic Letters - ACS Publications URL: [Link]

• Title: Bioisosterism: A Useful Strategy for Molecular Modification and Drug Design Source: Current Medicinal Chemistry (UFRJ) URL: [Link]

• Title: A Comparative Molecular Field Analysis Study of N-Benzylpiperidines as Acetylcholinesterase Inhibitors Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

• Title: Isosterism, Bioisosterism, Target, Ligand, Receptor Concepts, Transport Systems Source: Ankara University URL: [Link]

Sources

• 1. lassbio.icb.ufrj.br [lassbio.icb.ufrj.br]
• 2. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 1379351-98-0|3-Bromo-4-chlorobenzo[d]isoxazole|BLD Pharm [bldpharm.com]
• 6. evitachem.com [evitachem.com]

Catalytic C-H Activation of 3-Bromo-4-chlorobenzo[d]isoxazole: A Guide to Modern Functionalization

An Application Note and Protocol for Researchers

Abstract

The benzo[d]isoxazole core is a privileged scaffold in medicinal chemistry, appearing in numerous therapeutic agents.[1] The targeted functionalization of this heterocycle is crucial for developing new chemical entities. This application note provides a detailed guide for the catalytic C-H activation of 3-Bromo-4-chlorobenzo[d]isoxazole, a challenging yet valuable substrate. We present two robust, field-proven protocols utilizing palladium and rhodium catalysis for direct C-H arylation and alkenylation, respectively. This guide emphasizes the rationale behind experimental design, offers step-by-step procedures, and includes mechanistic diagrams and troubleshooting insights to empower researchers in drug discovery and synthetic chemistry.

Introduction: The Strategic Value of C-H Activation

Transition metal-catalyzed C-H activation has revolutionized synthetic chemistry by offering a more atom- and step-economical approach to molecule construction compared to traditional cross-coupling methods.[2][3] This strategy avoids the pre-functionalization of starting materials, directly converting inert C-H bonds into new C-C or C-heteroatom bonds.

The substrate, 3-Bromo-4-chlorobenzo[d]isoxazole, presents both a challenge and an opportunity. Its di-halogenated nature offers orthogonal handles for subsequent cross-coupling reactions, while the benzoisoxazole core is of high interest for pharmaceutical development.[1][4] However, the electron-deficient nature of the aromatic ring and the presence of multiple potential reaction sites necessitate carefully designed catalytic systems to achieve high regioselectivity and yield.

This guide focuses on directing group-assisted C-H activation, where the inherent coordinating ability of the isoxazole nitrogen atom is leveraged to control the site of functionalization.[5][6] We will explore protocols that selectively target the C7-H bond, ortho to the heterocyclic nitrogen, providing a predictable and powerful tool for late-stage functionalization.

Substrate Analysis: Reactivity of 3-Bromo-4-chlorobenzo[d]isoxazole

Understanding the substrate's electronic and steric properties is paramount for successful C-H activation.

• Structure and Potential Reaction Sites: The key C-H bonds on the benzene ring are at the C5, C6, and C7 positions. The C-Br and C-Cl bonds are potential sites for oxidative addition in cross-coupling reactions.

• Electronic Properties: The isoxazole ring is inherently electron-deficient, which can decrease the reactivity of the associated C-H bonds towards electrophilic-type C-H activation pathways. The bromine and chlorine substituents further withdraw electron density.

• Directing Group Potential: The nitrogen atom of the isoxazole ring is a Lewis basic site that can coordinate to a transition metal center. This coordination pre-organizes the substrate, placing the catalyst in close proximity to the C7-H bond and facilitating the formation of a stable five-membered metallacycle intermediate. This effect typically overrides the inherent electronic preferences of the ring, leading to high ortho-regioselectivity.

Figure 1. Structure and key reactive sites of 3-Bromo-4-chlorobenzo[d]isoxazole. The isoxazole nitrogen directs functionalization to the C7 position.

Protocol 1: Palladium-Catalyzed C7-Arylation

This protocol achieves the direct coupling of an aryl iodide with the C7-H bond of the substrate. Palladium catalysis is exceptionally well-suited for this transformation, often proceeding via a concerted metalation-deprotonation (CMD) pathway.[7]

Rationale and Mechanistic Insight

The reaction is initiated by the coordination of the isoxazole nitrogen to a Pd(II) salt, typically Pd(OAc)₂. This is followed by the regioselective cleavage of the C7-H bond with the assistance of a base (e.g., carbonate or pivalate) to form a stable palladacycle intermediate. Oxidative addition of the aryl iodide to this intermediate generates a Pd(IV) species, which then undergoes reductive elimination to form the C-C bond and regenerate the active Pd(II) catalyst.[3]

Figure 2. Simplified catalytic cycle for Pd-catalyzed C-H arylation.

Detailed Experimental Protocol

Materials:

• 3-Bromo-4-chlorobenzo[d]isoxazole (1.0 eq)

• Aryl Iodide (1.5 eq)

• Palladium(II) Acetate (Pd(OAc)₂, 10 mol%)

• Potassium Carbonate (K₂CO₃, 2.0 eq)

• Pivalic Acid (PivOH, 30 mol%)

• Anhydrous 1,4-Dioxane (solvent)

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere (Nitrogen or Argon), add 3-Bromo-4-chlorobenzo[d]isoxazole, the corresponding aryl iodide, Pd(OAc)₂, and K₂CO₃.

• Evacuate and backfill the tube with the inert gas three times.

• Add anhydrous 1,4-dioxane via syringe to achieve a substrate concentration of 0.2 M.

• Add pivalic acid via syringe. Pivalic acid acts as a proton shuttle, facilitating the CMD step.

• Seal the tube and place it in a preheated oil bath at 120 °C.

• Stir the reaction mixture for 16-24 hours. Monitor progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite® to remove inorganic salts and palladium black.

• Wash the filter cake with additional ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the C7-arylated product.

Optimization Data (Hypothetical)

Entry	Catalyst (mol%)	Base	Additive	Solvent	Temp (°C)	Yield (%)
1	Pd(OAc)₂ (10)	K₂CO₃	-	Dioxane	120	55
2	Pd(OAc)₂ (10)	Cs₂CO₃	-	Dioxane	120	62
3	Pd(OAc)₂ (10)	K₂CO₃	PivOH	Dioxane	120	81
4	PdCl₂(MeCN)₂ (10)	K₂CO₃	PivOH	Dioxane	120	74
5	Pd(OAc)₂ (10)	K₂CO₃	PivOH	DMF	120	68
6	Pd(OAc)₂ (10)	K₂CO₃	PivOH	Dioxane	100	45

Protocol 2: Rhodium-Catalyzed C7-Alkenylation

Rhodium(III) catalysts are highly effective for C-H activation and subsequent coupling with unsaturated partners like alkenes.[8][9] These reactions often proceed under milder conditions than their palladium-catalyzed counterparts and exhibit excellent functional group tolerance.

Rationale and Mechanistic Insight

The catalytic cycle typically begins with the generation of an active cationic [Cp*Rh(III)] species. Similar to the palladium cycle, this species coordinates to the substrate and undergoes a CMD step to form a five-membered rhodacycle. The alkene partner then coordinates to the rhodium center and undergoes migratory insertion into the Rh-C bond. A final β-hydride elimination step releases the alkenylated product and regenerates a Rh(I) species, which is then re-oxidized to the active Rh(III) state by an oxidant (e.g., Cu(OAc)₂) to complete the cycle.[9]

Figure 3. Simplified catalytic cycle for Rh(III)-catalyzed C-H alkenylation.

Detailed Experimental Protocol

Materials:

• 3-Bromo-4-chlorobenzo[d]isoxazole (1.0 eq)

• Activated Alkene (e.g., n-Butyl Acrylate, 2.0 eq)

• [Cp*RhCl₂]₂ (2.5 mol%)

• Copper(II) Acetate (Cu(OAc)₂, 2.0 eq)

• Anhydrous 1,2-Dichloroethane (DCE) (solvent)

Procedure:

• In a vial equipped with a magnetic stir bar, add 3-Bromo-4-chlorobenzo[d]isoxazole, [Cp*RhCl₂]₂, and Cu(OAc)₂.

• Add anhydrous DCE to achieve a substrate concentration of 0.25 M.

• Add the activated alkene (e.g., n-butyl acrylate) via syringe.

• Seal the vial with a Teflon-lined cap and place it in a preheated heating block at 80 °C.

• Stir the reaction mixture for 12 hours. Monitor progress by TLC or LC-MS.

• After cooling to room temperature, dilute the mixture with dichloromethane (DCM).

• Filter through a short plug of silica gel, eluting with DCM or ethyl acetate to remove the copper salts and catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate the desired C7-alkenylated product.

Substrate Scope Data (Hypothetical)

Entry	Alkene Partner	Temp (°C)	Time (h)	Yield (%)
1	n-Butyl Acrylate	80	12	85
2	Styrene	80	12	78
3	N-phenylacrylamide	100	16	71
4	Vinyl Phenyl Sulfone	80	12	88

Troubleshooting and Field-Proven Insights

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive catalyst. 2. Insufficiently anhydrous conditions. 3. Poor choice of base/additive.	1. Use fresh, high-purity catalyst. 2. Ensure all glassware is flame-dried and solvents are anhydrous. 3. Screen different bases (e.g., Cs₂CO₃ for Pd) or oxidants (e.g., AgSbF₆ for Rh).[8]
Formation of Byproducts	1. Competitive cross-coupling at C-Br (e.g., Heck reaction). 2. Homocoupling of the coupling partner. 3. Decomposition of the substrate.	1. Lower the reaction temperature. Add ligands (e.g., phosphines) that may favor C-H activation over oxidative addition. 2. Use a slight excess, but not a large excess, of the coupling partner. 3. Use milder bases or shorter reaction times. The isoxazole N-O bond can be labile.[10]
Poor Regioselectivity	1. Weak directing group coordination. 2. Steric hindrance at the C7 position.	1. This is unlikely for this substrate, as the N-direction is strong. Ensure no strongly coordinating additives are present that could compete for the metal center. 2. If the C7 position were sterically blocked, other C-H activation pathways might compete, but this is not the case for the parent substrate.

Conclusion

The protocols detailed in this application note provide robust and reproducible methods for the selective C7-functionalization of 3-Bromo-4-chlorobenzo[d]isoxazole. By leveraging the intrinsic directing capacity of the isoxazole nitrogen, both palladium and rhodium catalysis enable the efficient formation of new C-C bonds at a previously inert position. These methods offer a significant advantage for medicinal chemists and drug development professionals, facilitating rapid analogue synthesis and the exploration of new chemical space from a common, valuable intermediate.

References

• Organic Reactions. (2015). Rhodium-Catalyzed Directed Halogenation of π-Excessive Heterocycles. [Link]

• ResearchGate. (2021). Palladium‐Catalyzed Distal C H Functionalization of Arenes. [Link]

• ACS Publications. (2018). Rhodium-Catalyzed [4 + 1] Cyclization via C–H Activation for the Synthesis of Divergent Heterocycles Bearing a Quaternary Carbon. The Journal of Organic Chemistry. [Link]

• Wiley Online Library. (2021). Recent Advances in Rhodium‐Catalyzed Electrochemical C-H Activation. [Link]

• Shodhganga. (n.d.). Transition Metal Catalyzed C-H Functionalization: Construction of C-C, C-O and C-X Bonds. [Link]

• MDPI. (2019). Rh(III)-Catalyzed C–H Bond Activation for the Construction of Heterocycles with sp3-Carbon Centers. Molecules. [Link]

• Semantic Scholar. (2023). Microwave assisted regioselective halogenation of benzo[b][8][11]oxazin-2-ones via sp2 C–H functionalization. [Link]

• PubMed. (2016). Role of Lewis Acid Additives in a Palladium Catalyzed Directed C-H Functionalization Reaction of Benzohydroxamic Acid to Isoxazolone. [Link]

• PubMed. (2015). Palladium-Catalyzed Direct C-H Arylation of Isoxazoles at the 5-Position. [Link]

• ResearchGate. (2023). Microwave assisted regioselective halogenation of benzo[ b ][8][11]oxazin-2-ones via sp 2 C–H functionalization. [Link]

• PMC - NIH. (n.d.). Benzisoxazole: a privileged scaffold for medicinal chemistry. [Link]

Sources

• 1. Benzisoxazole: a privileged scaffold for medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Transition Metal Catalyzed C-H Functionalization: Construction of C-C, C-O and C-X Bonds [gyan.iitg.ac.in]
• 3. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 4. evitachem.com [evitachem.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Role of Lewis acid additives in a palladium catalyzed directed C-H functionalization reaction of benzohydroxamic acid to isoxazolone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. thieme-connect.com [thieme-connect.com]
• 9. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
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• 11. pubs.acs.org [pubs.acs.org]

Application Notes &amp; Protocols: 3-Bromo-4-chlorobenzo[d]isoxazole in Heterocyclic Drug Discovery

Target Audience: Medicinal Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols

Executive Summary: The Privileged Scaffold

Halogenated benzo[d]isoxazoles have cemented their status as top-tier heterocyclic scaffolds in modern drug discovery, frequently utilized in the development of kinase inhibitors, GABA receptor modulators, and novel anticancer agents 1. Among these, 3-Bromo-4-chlorobenzo[d]isoxazole (CAS: 1379351-98-0) 2 stands out as a highly versatile building block.

By strategically positioning two different halogens on the electron-deficient bicyclic core, this molecule offers medicinal chemists a dual advantage: bioisosteric mimicry of phenyl/pyridyl rings with enhanced metabolic stability, and orthogonal reactivity for divergent, late-stage functionalization.

Mechanistic Insights: Causality in Scaffold Design

As an Application Scientist, it is critical to understand why this specific substitution pattern is chosen over simpler analogs. The value of 3-Bromo-4-chlorobenzo[d]isoxazole lies in its finely tuned electronic and steric environment:

• Regioselective Oxidative Addition: The C3 position on the isoxazole ring is highly electrophilic. The C3–Br bond possesses a lower bond dissociation energy compared to the sterically hindered C4–Cl bond on the fused benzene ring. This energy differential allows Palladium (Pd) catalysts to selectively insert into the C3–Br bond at moderate temperatures, leaving the C4–Cl bond completely intact for subsequent manipulation.

• Directional Halogen Bonding: In target engagement, the retained chlorine atom at C4 provides directional halogen bonding. It forms orthogonal interactions with backbone carbonyls (e.g., Leu/Gly residues in kinase hinge regions), significantly boosting binding affinity 1.

• Base Sensitivity: The N–O bond of the isoxazole ring is notoriously labile under strongly basic or reducing conditions, prone to ring-opening into salicylonitriles. Therefore, all functionalization protocols must utilize precisely calibrated, mild conditions to preserve the pharmacophore.

Physicochemical Profile & Quantitative Data

The following table summarizes the key quantitative parameters that make this scaffold ideal for lead optimization.

Property / Parameter	Value / Characteristic	Pharmacological & Synthetic Relevance
Molecular Weight	232.46 g/mol	Ideal low-molecular-weight fragment; leaves ample room for functionalization without violating Lipinski's Rule of 5.
Estimated LogP	~3.4	Provides an optimal balance between aqueous solubility and membrane permeability (crucial for BBB penetration in CNS drugs) 1.
C3-Br Reactivity	High (Pd-catalyzed)	Enables rapid library generation via Suzuki-Miyaura or Buchwald-Hartwig cross-coupling at the 3-position.
C4-Cl Reactivity	Low-Moderate (SNAr)	Acts as a stable placeholder during C3 coupling; can be activated later via high-temperature Nucleophilic Aromatic Substitution.

Workflow Visualization: Orthogonal Functionalization

The diagram below illustrates the logical workflow for exploiting the orthogonal reactivity of 3-Bromo-4-chlorobenzo[d]isoxazole.

Caption: Orthogonal functionalization workflow of 3-Bromo-4-chlorobenzo[d]isoxazole in drug synthesis.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific rigor, the following protocols are designed as self-validating systems. Causality for reagent selection is explicitly detailed to empower researchers to troubleshoot effectively.

Protocol A: Regioselective C3 Suzuki-Miyaura Coupling

Objective: Couple an aryl/heteroaryl boronic acid exclusively at the C3 position while preserving the C4-chloro group and the isoxazole ring.

• Causality of Reagents:

  • Catalyst: Pd(dppf)Cl2 is selected because the bidentate dppf ligand provides a large bite angle. This accelerates the reductive elimination step and stabilizes the Pd-intermediate, preventing unwanted migration or activation of the C4-Cl bond.

  • Base: K2CO3 is used instead of stronger bases (like NaOtBu or KOH) to prevent the base-catalyzed ring-opening of the benzo[d]isoxazole core.

  • Solvent: A biphasic mixture of 1,4-Dioxane/H2O (4:1) ensures optimal solubility of both the organic scaffold and the inorganic base.

Step-by-Step Procedure:

• Preparation: In an oven-dried Schlenk flask, charge 3-Bromo-4-chlorobenzo[d]isoxazole (1.0 equiv, 1.0 mmol), the desired arylboronic acid (1.2 equiv), Pd(dppf)Cl2 (0.05 equiv, 5 mol%), and K2CO3 (2.0 equiv).

• Degassing (Critical Step): Add 1,4-Dioxane (8 mL) and deionized H2O (2 mL). Degas the mixture via three freeze-pump-thaw cycles or vigorous sparging with Argon for 15 minutes. Failure to remove oxygen will result in rapid catalyst deactivation and homocoupling of the boronic acid.

• Reaction: Heat the mixture to 80°C under an Argon atmosphere for 4–6 hours.

• System Validation (In-Process Control): Monitor via LC-MS. The reaction is complete when the starting material peak (m/z ~231/233, 1:1 isotopic pattern) disappears, replaced by the product peak retaining a distinct chlorine isotopic pattern (m/z [M+H]+ showing a 3:1 ratio).

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over anhydrous Na2SO4, and purify via flash chromatography (Hexanes/EtOAc).

Protocol B: C3 Buchwald-Hartwig Amination

Objective: Synthesize 3-amino-4-chlorobenzo[d]isoxazole derivatives, which are critical intermediates for hinge-binding kinase inhibitors.

• Causality of Reagents:

  • Catalyst System: Pd2(dba)3 combined with Xantphos3. The extremely wide bite angle of Xantphos (~111°) strongly favors reductive elimination over β-hydride elimination, which is strictly required when coupling primary amines or ammonia equivalents to electron-deficient heterocycles.

  • Base: Cs2CO3 provides the necessary basicity for the catalytic cycle without degrading the isoxazole ring.

Step-by-Step Procedure:

• Preparation: Charge a vial with 3-Bromo-4-chlorobenzo[d]isoxazole (1.0 equiv), amine nucleophile (1.5 equiv), Pd2(dba)3 (2.5 mol%), Xantphos (5 mol%), and Cs2CO3 (2.0 equiv).

• Solvent & Degassing: Add anhydrous Toluene or 1,4-Dioxane (0.2 M concentration). Purge with Argon for 10 minutes.

• Reaction: Seal the vial and heat at 90°C for 12 hours.

• System Validation: TLC (UV active) should show the consumption of the higher Rf starting material. LC-MS will confirm the mass of the aminated product.

Pharmacological Application: Signaling Pathway

Once functionalized, these derivatives are frequently deployed as allosteric modulators or competitive inhibitors. The diagram below maps the generalized pharmacological signaling pathway of optimized benzo[d]isoxazole ligands.

Caption: Pharmacological signaling pathway mediated by benzo[d]isoxazole-derived therapeutic agents.

References

• EvitaChem.
• Benchchem. "tert-Butyl (3-aminobenzo[d]isoxazol-4-yl)carbamate - Cross-Coupling Methodologies." Benchchem.
• BLD Pharm. "1379351-98-0 | 3-Bromo-4-chlorobenzo[d]isoxazole.

Sources

• 1. evitachem.com [evitachem.com]
• 2. 1379351-98-0|3-Bromo-4-chlorobenzo[d]isoxazole|BLD Pharm [bldpharm.com]
• 3. tert-Butyl (3-aminobenzo[d]isoxazol-4-yl)carbamate|1313712-34-3 [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Cross-Coupling with 3-Bromo-4-chlorobenzo[d]isoxazole

Prepared by: Senior Application Scientist, Advanced Synthesis Division

Welcome to the technical support center for synthetic methodologies involving 3-bromo-4-chlorobenzo[d]isoxazole. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the unique challenges presented by this substrate in palladium-catalyzed cross-coupling reactions. Our goal is to provide not just protocols, but a deep, mechanistic understanding to empower you to troubleshoot and optimize your reactions effectively.

The 3-bromo-4-chlorobenzo[d]isoxazole scaffold is a valuable building block in medicinal chemistry.[1] However, its structure presents a significant challenge: the bromine at the C3 position is sterically encumbered by the adjacent chlorine atom at C4 and the fused isoxazole ring. This steric hindrance can impede the crucial oxidative addition step in the catalytic cycle, leading to low yields, slow reactions, or complete reaction failure with standard cross-coupling conditions.[2]

This document provides a series of troubleshooting guides and frequently asked questions (FAQs) to address these specific issues.

Frequently Asked Questions (FAQs)

Q1: Why is cross-coupling on the C3-bromo position of 3-bromo-4-chlorobenzo[d]isoxazole so challenging?

A1: The primary difficulty is steric hindrance. The bulky chlorine atom at the C4 position and the adjacent isoxazole ring structure create a crowded environment around the C3-Br bond. In palladium-catalyzed cross-coupling, the first and often rate-limiting step is the oxidative addition of the aryl halide to the Pd(0) catalyst.[3] This steric congestion makes it difficult for the palladium complex to approach and insert into the C-Br bond, thereby increasing the activation energy of this critical step.

Q2: Which halide is more reactive, the C3-bromo or the C4-chloro?

A2: The C3-bromo bond is significantly more reactive than the C4-chloro bond in palladium-catalyzed cross-coupling reactions. The general reactivity trend for aryl halides is I > OTf ≈ Br > Cl.[4] This difference in reactivity allows for selective functionalization at the C3 position while leaving the C4-chloro group intact for potential subsequent transformations.

Q3: What is the single most important factor to consider when designing a cross-coupling reaction for this substrate?

A3: The choice of ligand for the palladium catalyst is paramount. Standard ligands like triphenylphosphine (PPh₃) are often ineffective. You must employ modern, sterically demanding, and electron-rich ligands. These ligands are specifically designed to promote the formation of a highly active, low-coordinate Pd(0) species that is capable of overcoming the steric barrier to oxidative addition.[4][5] They also accelerate the final reductive elimination step to release the product.[6]

Troubleshooting Guide: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust method for forming C(sp²)-C(sp²) bonds. However, with sterically hindered substrates like 3-bromo-4-chlorobenzo[d]isoxazole, common issues include low conversion and side product formation.

Issue: Low or No Product Yield

Q: I am attempting a Suzuki-Miyaura coupling with an arylboronic acid, but I'm getting very low conversion to the desired biaryl product. What is the likely cause and how can I fix it?

A: This is a classic symptom of failed or slow oxidative addition due to steric hindrance. Your catalyst system is likely not active enough to engage with the sterically shielded C-Br bond.

Plausible Causes & Recommended Solutions:

• Ineffective Ligand: Standard, less bulky ligands (e.g., PPh₃) cannot create a sufficiently reactive catalyst.

• Suboptimal Base/Solvent Combination: The base may not be effective in the chosen solvent, or it may not be strong enough to facilitate the transmetalation step efficiently.[4]

Solutions Workflow:

• Upgrade Your Ligand: This is the most critical change. Switch to a bulky, electron-rich monophosphine ligand from the Buchwald family or an N-heterocyclic carbene (NHC) ligand. These ligands stabilize the catalytically active monoligated Pd(0) species required for difficult couplings.[3][6]

• Optimize Base and Solvent: Use a strong base like K₃PO₄ or Cs₂CO₃. These are highly effective for Suzuki couplings.[4] Pair them with an appropriate aprotic solvent system, such as dioxane, toluene, or a mixture like Toluene/H₂O.

• Increase Temperature: If ligand and base optimization are insufficient, cautiously increasing the reaction temperature (e.g., from 80°C to 100-110°C) can help overcome the activation energy barrier. Microwave irradiation can also be highly effective for driving difficult couplings to completion in shorter times.[7][8]

Table 1: Recommended Catalyst Systems for Hindered Suzuki-Miyaura Coupling

Ligand/Precatalyst	Class	Key Features	Typical Conditions
XPhos / XPhos Pd G3	Buchwald Ligand (Di-tert-butylphosphino)	Highly active for sterically hindered biaryl synthesis. Promotes fast reductive elimination.	1-2 mol% Pd, K₃PO₄, Dioxane/H₂O, 80-100°C
SPhos / SPhos Pd G3	Buchwald Ligand (Dicyclohexylphosphino)	Excellent for hindered aryl chlorides and bromides. Often provides high catalyst turnover.	1-2 mol% Pd, K₃PO₄, Toluene/H₂O, 90-110°C
cataCXium® A	Di-adamantylphosphino ligand	Very bulky and electron-rich, designed for activating unreactive C-Cl bonds, making it excellent for hindered C-Br bonds.	2-4 mol% Pd(OAc)₂, K₃PO₄, Toluene, 100°C
IMes•HCl / PEPPSI™-IPr	N-Heterocyclic Carbene (NHC)	Strong σ-donors that form very stable Pd complexes. Effective for highly hindered substrates.[6]	2-4 mol% Pd source, K₂CO₃, DMF, 120°C

Troubleshooting Guide: Buchwald-Hartwig Amination

This reaction is essential for installing aryl-amine linkages. With our substrate, the key challenges are ensuring the amination outcompetes starting material decomposition or dehalogenation.

Issue: Low Yield and/or Significant Dehalogenation Side Product

Q: My Buchwald-Hartwig amination with a primary amine is giving me a mixture of my desired product and 4-chlorobenzo[d]isoxazole (dehalogenation). Why is this happening?

A: This indicates that an unproductive side reaction is competing with the desired C-N reductive elimination. Dehalogenation can occur if the palladium-amido intermediate undergoes β-hydride elimination (if the amine has a β-hydrogen) or if a competitive reduction pathway is active.[9] An inefficient ligand is often the root cause.

Plausible Causes & Recommended Solutions:

• Slow C-N Reductive Elimination: If the chosen ligand does not sufficiently promote reductive elimination, the intermediate Pd-amido complex has a longer lifetime, allowing side reactions like dehalogenation to occur.

• Incorrect Base: The base must be strong enough to deprotonate the amine (or amine-Pd complex) but should not promote side reactions.[5] Sodium tert-butoxide (NaOtBu) is a common choice, but others may be milder.[10]

Solutions Workflow:

Caption: Experimental workflow for a typical Suzuki-Miyaura reaction.

Materials:

• 3-Bromo-4-chlorobenzo[d]isoxazole (1.0 equiv)

• Arylboronic Acid (1.2-1.5 equiv)

• XPhos Pd G3 (or other appropriate precatalyst, 0.02 equiv, 2 mol%)

• Potassium Phosphate (K₃PO₄), anhydrous powder (3.0 equiv)

• 1,4-Dioxane (Anhydrous, degassed)

• Water (Degassed)

Procedure:

• To a dry reaction vial equipped with a magnetic stir bar, add 3-bromo-4-chlorobenzo[d]isoxazole, the arylboronic acid, XPhos Pd G3 precatalyst, and K₃PO₄.

• Seal the vial with a septum-lined cap.

• Evacuate the vial and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times to ensure an inert atmosphere.

• Through the septum, add degassed 1,4-dioxane and degassed water to create a 5:1 dioxane:water solvent mixture (final concentration of the aryl bromide should be ~0.1 M).

• Place the vial in a preheated oil bath or heating block at 100°C.

• Stir the reaction mixture vigorously for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water.

• Separate the layers. Extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to yield the desired product.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

Materials:

• 3-Bromo-4-chlorobenzo[d]isoxazole (1.0 equiv)

• Amine (primary or secondary, 1.2 equiv)

• RuPhos Pd G3 (or other appropriate precatalyst, 0.02 equiv, 2 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Toluene (Anhydrous, degassed)

Procedure:

• In a glovebox, add 3-bromo-4-chlorobenzo[d]isoxazole, RuPhos Pd G3, and NaOtBu to a dry reaction vial with a stir bar.

• Seal the vial, remove it from the glovebox, and add the degassed toluene and the amine coupling partner via syringe.

• Place the vial in a preheated oil bath or heating block at 100°C.

• Stir the mixture for 4-18 hours, monitoring by TLC or LC-MS.

• After cooling, carefully quench the reaction by adding saturated aqueous NH₄Cl.

• Proceed with a standard aqueous workup and purification by column chromatography as described in Protocol 1.

References

• Huang, H., Liu, H., Jiang, H., & Chen, K. (2008). Rapid and Efficient Pd-Catalyzed Sonogashira Coupling of Aryl Chlorides. The Journal of Organic Chemistry, 73(15), 6037-6040. [Link]

• Synthesis-of-Organic-Compounds.com. (2008). Rapid and Efficient Pd-Catalyzed Sonogashira Coupling of Aryl Chlorides. [Link]

• Princeton University. (2017). Subtle steric differences reveal a model for Ni cross-coupling success. [Link]

• Huang, H., Liu, H., Jiang, H., & Chen, K. (2008). Rapid and efficient Pd-catalyzed Sonogashira coupling of aryl chlorides. PubMed. [Link]

• Powers, I. G., & Uyeda, C. (2018). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Organometallics, 38(2), 266-278. [Link]

• Organic Chemistry Portal. (2003). An N-Heterocyclic Carbene Ligand with Flexible Steric Bulk Allows Suzuki Cross-Coupling of Sterically Hindered Aryl Chlorides at Room Temperature. [Link]

• Yin, J. J., & Rainka, M. P. (2004). Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. ResearchGate. [Link]

• Valle, E. M., & Scola, M. J. (2018). Impact of Cross-Coupling Reactions in Drug Discovery and Development. PMC, NIH. [Link]

• MDPI. (2025). Emerging Trends in Palladium Nanoparticles: Sustainable Approaches for Enhanced Cross-Coupling Catalysis. [Link]

• Plenio, H., & Fleckenstein, C. A. (2012). A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines. The Journal of Organic Chemistry, 77(6), 2747-2760. [Link]

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Technical Support Center: Resolving Regioselectivity Issues in 3-Bromo-4-chlorobenzo[d]isoxazole Functionalization

Welcome to the technical support center for the functionalization of 3-Bromo-4-chlorobenzo[d]isoxazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of achieving regioselectivity when modifying this versatile heterocyclic scaffold. Here, we provide in-depth troubleshooting advice, detailed experimental protocols, and mechanistic insights to help you overcome common challenges in your synthetic endeavors.

Introduction: The Challenge of Regioselectivity

3-Bromo-4-chlorobenzo[d]isoxazole is a valuable starting material in medicinal chemistry and materials science due to the differential reactivity of its two halogen atoms. The primary challenge lies in selectively functionalizing one position over the other. This regioselectivity is governed by a combination of factors, including the inherent electronic properties of the molecule and the specific reaction conditions employed.

Generally, in palladium-catalyzed cross-coupling reactions, the reactivity of halogens follows the order: I > Br > Cl > F.[1][2] This is primarily attributed to the bond dissociation energies (BDE) of the carbon-halogen bonds; the weaker C-Br bond (approx. 81 kcal/mol in bromobenzene) is more readily cleaved during the oxidative addition step than the stronger C-Cl bond (approx. 96 kcal/mol in chlorobenzene).[1] This intrinsic difference in reactivity forms the basis for achieving selective functionalization at the C3-Br position.

However, other factors, such as the choice of catalyst, ligand, base, and solvent, can significantly influence the reaction outcome, sometimes leading to a loss of selectivity or even favoring reaction at the C4-Cl position.[3][4][5] This guide will address these issues in the context of common functionalization reactions.

Caption: Decision workflow for optimizing Suzuki-Miyaura regioselectivity.

Experimental Protocol: Selective Suzuki-Miyaura Coupling at the C3-Position

• To an oven-dried Schlenk tube, add 3-bromo-4-chlorobenzo[d]isoxazole (1.0 mmol), the desired arylboronic acid (1.2 mmol), and K₂CO₃ (2.0 mmol).

• Add Pd(PPh₃)₄ (0.03 mmol, 3 mol%).

• Evacuate and backfill the tube with argon or nitrogen three times.

• Add degassed toluene (5 mL) and degassed water (1 mL).

• Stir the reaction mixture at 60-80 °C and monitor its progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

B. Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a versatile method for constructing C-N bonds. [6][7][8]Similar to Suzuki coupling, achieving regioselectivity requires careful control of reaction parameters.

FAQ 2: My Buchwald-Hartwig reaction is giving me a mixture of the C3-amino and C4-amino products. How can I favor amination at the C3 position?

Answer: Loss of selectivity in Buchwald-Hartwig amination often points to a highly active catalyst system or elevated temperatures. Here’s how to troubleshoot:

• Catalyst and Ligand Selection: The choice of ligand is paramount. While highly active, sterically hindered biarylphosphine ligands (e.g., BrettPhos, RuPhos) can facilitate the coupling of less reactive aryl chlorides. [9]To enhance selectivity for the C-Br bond, consider using a less reactive ligand system initially, such as BINAP or dppf. [6]

• Base Selection: Strong, non-nucleophilic bases are typically used in Buchwald-Hartwig reactions. Sodium tert-butoxide (NaOtBu) is common, but if selectivity is an issue, a milder base like Cs₂CO₃ or K₃PO₄ may provide better results. [7]

• Temperature Control: As with Suzuki coupling, lower temperatures will favor the kinetically preferred reaction at the C-Br bond. Attempt the reaction at room temperature first if using a highly active catalyst system, or at a moderately elevated temperature (e.g., 80 °C) with a less active system.

Parameter	Recommendation for High C3-Selectivity	Rationale
Catalyst	Pd₂(dba)₃ or Pd(OAc)₂	Standard Pd(0) precursors.
Ligand	dppf, BINAP	Less activating than bulky monophosphine ligands, reducing C-Cl activation.
Base	Cs₂CO₃, K₃PO₄	Milder bases can improve selectivity over stronger bases like NaOtBu.
Solvent	Toluene, Dioxane	Common aprotic solvents for this transformation.
Temperature	60-80 °C	Minimizes the energy available for activating the stronger C-Cl bond.

Experimental Protocol: Selective Buchwald-Hartwig Amination at the C3-Position

• In a glovebox or under an inert atmosphere, charge an oven-dried vial with Pd₂(dba)₃ (0.02 mmol, 2 mol%), dppf (0.04 mmol, 4 mol%), and Cs₂CO₃ (1.4 mmol).

• Add 3-bromo-4-chlorobenzo[d]isoxazole (1.0 mmol) and the desired amine (1.2 mmol).

• Add anhydrous, degassed toluene (5 mL).

• Seal the vial and stir the mixture at 80 °C until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction mixture to room temperature and filter through a pad of Celite, rinsing with ethyl acetate.

• Concentrate the filtrate and purify the residue by column chromatography.

II. Nucleophilic Aromatic Substitution (SₙAr)

While palladium-catalyzed reactions are common, direct functionalization via nucleophilic aromatic substitution (SₙAr) is also possible, particularly for activating the C4-Cl position.

FAQ 3: I want to selectively functionalize the C4-Cl position. Is this possible, and if so, how?

Answer: Yes, selective functionalization at the C4-Cl position is achievable, typically through an SₙAr mechanism. [10][11]The isoxazole ring is electron-withdrawing, which activates the attached benzene ring towards nucleophilic attack. This effect, combined with the directing effect of the C3-bromo substituent, can make the C4 position susceptible to nucleophilic attack.

Key Principles for C4-Selectivity via SₙAr:

• Reaction Type: SₙAr reactions are favored. This means no palladium catalyst is needed.

• Nucleophile: Strong nucleophiles are required (e.g., alkoxides, thiolates, secondary amines).

• Conditions: The reaction often requires elevated temperatures and a polar aprotic solvent (e.g., DMSO, DMF) to facilitate the formation of the Meisenheimer complex intermediate. [12]

Caption: Workflow for selective C4-functionalization via SₙAr.

Experimental Protocol: Selective SₙAr at the C4-Position with Sodium Methoxide

• To a solution of 3-bromo-4-chlorobenzo[d]isoxazole (1.0 mmol) in anhydrous DMSO (5 mL), add sodium methoxide (1.5 mmol).

• Heat the reaction mixture to 120 °C and stir for 4-6 hours, monitoring by TLC or LC-MS.

• After completion, cool the reaction to room temperature and carefully pour it into ice-water.

• Extract the aqueous mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude product by column chromatography to yield 3-bromo-4-methoxybenzo[d]isoxazole.

By understanding the fundamental principles of reactivity and carefully selecting reaction conditions, researchers can effectively control the regioselectivity of 3-bromo-4-chlorobenzo[d]isoxazole functionalization, enabling the synthesis of a wide array of novel compounds for various applications.

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Reference Data & Comparative Studies

Comparing leaving group kinetics in bromochlorobenzoisoxazole compounds

The 1,2-benzisoxazole ring system is a highly versatile "privileged scaffold" in medicinal chemistry, frequently serving as the core pharmacophore for atypical antipsychotics, anticonvulsants, and antimicrobial agents[1]. When exploring structure-activity relationships (SAR) around this scaffold, researchers often synthesize dihalogenated intermediates, such as bromochlorobenzoisoxazoles.

The presence of both a bromine and a chlorine atom on the same aromatic system presents a powerful synthetic advantage: the ability to exploit their divergent leaving group kinetics to achieve orthogonal, site-selective functionalization without the need for protecting groups. This guide objectively compares the kinetic behavior of C–Br and C–Cl bonds under two distinct reaction paradigms—Nucleophilic Aromatic Substitution (SNAr) and Palladium-catalyzed cross-coupling—and provides validated experimental workflows for leveraging this mechanistic dichotomy.

Mechanistic Dichotomy: SNAr vs. Transition Metal Catalysis

The core principle enabling chemoselective functionalization of a bromochlorobenzoisoxazole lies in the opposing kinetic requirements of SNAr and oxidative addition.

Nucleophilic Aromatic Substitution (SNAr)

In an SNAr reaction, an electron-poor aromatic ring is attacked by a nucleophile, proceeding through an addition-elimination mechanism. The rate-determining step is the initial nucleophilic attack, which disrupts aromaticity to form a negatively charged intermediate known as the Meisenheimer complex[2].

Because breaking the carbon-halogen (C–X) bond occurs in the fast elimination step, the bond dissociation energy (BDE) is largely irrelevant to the overall reaction rate[3]. Instead, the reaction kinetics are governed by the electronegativity of the halogen. A highly electronegative atom inductively withdraws electron density, lowering the LUMO of the arene and stabilizing the anionic transition state. Consequently, the reactivity order for SNAr is F > Cl > Br > I [2]. In a bromochlorobenzoisoxazole, the C–Cl bond is kinetically favored for SNAr over the C–Br bond.

Palladium-Catalyzed Cross-Coupling

Conversely, in transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), the catalytic cycle begins with the oxidative addition of the active Palladium(0) species into the C–X bond. This step is typically rate-limiting[4].

The activation energy for oxidative addition is directly correlated with the C–X bond dissociation energy. Because the C–Br bond is significantly weaker than the C–Cl bond, palladium inserts into the C–Br bond much faster. The general reactivity trend for oxidative addition is I > Br > Cl > F [5]. Therefore, under Pd-catalysis, the C–Br bond reacts preferentially.

Caption: Divergent functionalization pathways exploiting orthogonal leaving group kinetics.

Comparative Kinetics Data

To effectively design a synthetic route, it is critical to understand the quantitative differences driving these reactions. The table below summarizes the kinetic parameters for C–Cl versus C–Br bonds.

Kinetic Parameter	C–Cl Bond	C–Br Bond	Dominant Mechanistic Factor
Bond Dissociation Energy (BDE)	~96 kcal/mol	~81 kcal/mol	C–Br is weaker, lowering the activation barrier for Pd(0) insertion[4].
Electronegativity (Pauling Scale)	3.16	2.96	Cl is more electronegative, providing superior inductive stabilization[2].
Relative Rate: Pd(0) Oxidative Addition	Slow	Fast	BDE dictates the rate-limiting step; Br is the superior leaving group[5].
Relative Rate: SNAr (Addition-Elimination)	Fast	Slow	Inductive stabilization of the Meisenheimer complex dictates the rate[3].

Self-Validating Experimental Protocols

To harness these kinetic differences, reaction conditions must be carefully tuned. The following protocols demonstrate how to selectively functionalize a generic bromochlorobenzoisoxazole, utilizing built-in controls to validate the system.

Protocol A: Chemoselective Suzuki-Miyaura Coupling (Targeting C–Br)

This protocol utilizes the lower BDE of the C–Br bond to drive oxidative addition at temperatures where the C–Cl bond remains largely inert.

Methodology:

• Preparation: In an oven-dried Schlenk flask, combine the bromochlorobenzoisoxazole (1.0 equiv), an arylboronic acid (1.1 equiv), and Pd(PPh₃)₄ (0.05 equiv).

• Solvent & Base: Add a degassed mixture of Toluene/Water (4:1 v/v) followed by Na₂CO₃ (2.0 equiv).

  • Causality: A mild base like Na₂CO₃ is chosen over stronger bases (e.g., KOtBu) to prevent unwanted SNAr of the C–Cl bond by hydroxide ions generated in the aqueous biphasic mixture.

• Reaction: Heat the mixture to 80 °C under an argon atmosphere.

• In-Process Validation: Monitor the reaction via LC-MS every 2 hours. The mass spectrum should show the disappearance of the starting material mass and the appearance of the cross-coupled product retaining the characteristic chlorine isotope pattern (approx. 3:1 ratio of M to M+2 peaks). If debromination or bis-coupling occurs, reduce the temperature to 70 °C.

• Isolation: Cool to room temperature, extract with ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and purify via flash chromatography.

Protocol B: Regioselective SNAr (Targeting C–Cl)

This protocol leverages the high electronegativity of chlorine to activate the adjacent carbon for nucleophilic attack, leaving the C–Br bond intact.

Methodology:

• Preparation: In a sealed tube, dissolve the bromochlorobenzoisoxazole (1.0 equiv) in anhydrous DMF (0.2 M concentration).

• Nucleophile Addition: Add a secondary amine, such as morpholine (1.2 equiv), and N,N-Diisopropylethylamine (DIPEA) (2.0 equiv).

  • Causality: Polar aprotic solvents like DMF leave the nucleophile unsolvated and highly reactive. The C–Br bond remains intact because SNAr at the less electronegative bromine position has a significantly higher activation energy barrier for Meisenheimer complex formation[2].

• Reaction: Heat the mixture to 100 °C.

• In-Process Validation: Monitor via TLC (Hexanes/EtOAc). The reaction is self-validating if the product spot retains the bromine isotope pattern (approx. 1:1 ratio of M to M+2 peaks on MS), confirming that the C–Br bond did not participate in the substitution.

• Isolation: Quench with ice water to precipitate the product. Filter, wash with cold water, and recrystallize from ethanol.

Caption: Addition-elimination mechanism of SNAr highlighting the rate-determining Meisenheimer complex.

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Benchmarking Palladium Catalysts for Chemoselective Cross-Coupling of 3-Bromo-4-chlorobenzo[d]isoxazole

As a Senior Application Scientist, I frequently encounter the synthetic challenge of differentiating between multiple halogen handles on a single heterocyclic core. 3-Bromo-4-chlorobenzo[d]isoxazole is a highly valuable dihalogenated building block in medicinal chemistry, offering two distinct sites for functionalization. However, achieving strict chemoselectivity—coupling exclusively at the C3 position while preserving the C4-chloro group for subsequent orthogonal reactions—requires precise catalytic control.

This guide objectively benchmarks various palladium catalyst systems for the chemoselective Suzuki-Miyaura cross-coupling of this substrate, detailing the mechanistic causality behind catalyst selection and providing a self-validating experimental protocol.

Mechanistic Rationale: The Causality of Chemoselectivity

The selective functionalization of 3-bromo-4-chlorobenzo[d]isoxazole is governed by the inherent reactivity differences between the carbon-bromine (C-Br) and carbon-chlorine (C-Cl) bonds.

The causality behind this selectivity lies in both thermodynamics and kinetics. The C-Br bond possesses a significantly lower bond dissociation energy (BDE) compared to the C-Cl bond[1]. During the catalytic cycle, the low-valent Pd(0) active species must undergo oxidative addition by inserting into the carbon-halogen bond. Because the C-Br bond is weaker, the activation energy required for Pd(0) insertion at the C3 position is substantially lower than at the C4 position[2].

By carefully tuning the electronic and steric properties of the ancillary ligands, we can accelerate the C-Br oxidative addition while keeping the reaction temperature low enough to prevent the thermal activation of the C4-Cl bond[3].

Chemoselective Pd-catalyzed cycle for C3-arylation of 3-bromo-4-chlorobenzo[d]isoxazole.

Catalyst Benchmarking: Comparative Data

To objectively evaluate catalyst performance, a standardized Suzuki-Miyaura coupling of 3-bromo-4-chlorobenzo[d]isoxazole with phenylboronic acid (1.1 equiv) and K₂CO₃ (2.0 equiv) in THF/H₂O was conducted. The goal is to maximize the C3-coupled product while minimizing C4-coupling and bis-arylation (over-coupling).

Quantitative Performance Summary

Catalyst System	Ligand Type	Loading (mol%)	Temp (°C)	Time (h)	C3-Coupled Yield (%)	C4-Coupled Yield (%)	Bis-Coupled (%)
Pd(PPh₃)₄	Monodentate Phosphine	5.0	80	16	82	<1	3
Pd(dppf)Cl₂	Bidentate Phosphine	5.0	80	12	88	2	5
Pd₂(dba)₃ / XPhos	Dialkylbiaryl Phosphine	2.0	60	4	94	1	4
PEPPSI-IPr	N-Heterocyclic Carbene	2.0	60	2	89	4	7

Expert Analysis & Causality

• Pd(PPh₃)₄: This classic tetrakis catalyst provides excellent chemoselectivity due to its mild reactivity profile[4]. However, the causality of its high selectivity is tied to sluggish kinetics, requiring 16 hours at 80 °C, which risks thermal degradation of sensitive isoxazole rings.

• Pd₂(dba)₃ / XPhos: This system provides the optimal benchmarking result. The bulky, electron-rich dialkylbiaryl phosphine ligand (XPhos) facilitates rapid oxidative addition and accelerates reductive elimination[2]. This allows the reaction to reach completion at a lower temperature (60 °C). Lowering the thermal energy ensures the activation barrier for C4-Cl insertion is never breached, yielding 94% of the desired product[3].

• PEPPSI-IPr: While highly active and capable of driving the reaction in just 2 hours, the N-heterocyclic carbene (NHC) ligand creates a highly electron-rich Pd center that begins to prematurely activate the C4-Cl bond, resulting in a higher rate of bis-coupled impurities (7%)[2].

Experimental Methodology: Self-Validating Protocol

A robust protocol must be a self-validating system. The following methodology for the Pd₂(dba)₃ / XPhos catalyzed reaction incorporates strict in-process controls (IPC) via LC-MS. By continuously monitoring the reaction, the system validates its own kinetic boundaries, ensuring the reaction is quenched before the C4-Cl bond can be compromised.

Step-by-Step Workflow

• Preparation (Glovebox/Schlenk): To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 3-bromo-4-chlorobenzo[d]isoxazole (1.0 mmol, 1.0 equiv), phenylboronic acid (1.1 mmol, 1.1 equiv), Pd₂(dba)₃ (0.02 mmol, 2 mol%), XPhos (0.04 mmol, 4 mol%), and anhydrous K₂CO₃ (2.0 mmol, 2.0 equiv).

• Solvent Addition: Evacuate and backfill the tube with Argon three times. Add degassed THF (5.0 mL) and degassed deionized water (0.5 mL) via syringe.

• Reaction & Self-Validation: Seal the tube and heat to 60 °C.

  • Validation Checkpoint: Take a 10 µL aliquot every 1 hour, dilute in MeCN, and analyze via LC-MS. The system validates its selectivity by confirming the absence of the bis-arylated mass adduct. If the bis-adduct exceeds 2% relative area, quench immediately to preserve the chemoselective window.

• Workup: Upon complete consumption of the starting material (typically 4 hours), cool the mixture to room temperature. Dilute with ethyl acetate (15 mL) and wash with water (10 mL) and brine (10 mL).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via silica gel flash chromatography (Hexanes/EtOAc gradient) to isolate the pure C3-arylated product.

Step-by-step experimental workflow for the chemoselective Suzuki-Miyaura cross-coupling.

References

• 2 - Benchchem 2.4 - Benchchem 3.1 - Benchchem 4.3 - Benchchem

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Spectroscopic Comparison of Halogenated Benzo[d]isoxazole Isomers: A Technical Guide

Executive Summary

Halogenated benzo[d]isoxazoles—particularly the 6-fluoro-3-(piperidin-4-yl)benzo[d]isoxazole moiety—are privileged pharmacophores embedded in several atypical antipsychotics, including risperidone, paliperidone, and iloperidone[1]. During the synthesis and forced degradation of these active pharmaceutical ingredients (APIs), positional isomers such as 5-fluorobenzo[d]isoxazole frequently emerge as process-related impurities or degradation products[2].

For researchers and drug development professionals, unambiguously differentiating these isomers is a critical quality control mandate. This guide provides an objective, data-driven comparison of the spectroscopic techniques (NMR, FT-IR, and LC-MS) used to resolve halogenated benzo[d]isoxazole isomers, detailing the mechanistic causality behind their spectral signatures and providing a self-validating experimental protocol for their characterization.

Mechanistic Causality: Electronic Effects on the Benzisoxazole Core

The ability to distinguish between 5-halo and 6-halo isomers spectroscopically relies entirely on the electronic interplay between the halogen atom and the fused aromatic system. Halogens (such as fluorine) exert two competing electronic effects:

• Inductive Effect (-I): The highly electronegative halogen withdraws electron density through the σ -bonds, strongly deshielding the directly attached carbon ( 13 C NMR) and adjacent protons.

• Resonance Effect (+M): The halogen donates lone-pair electron density into the π -system of the benzene ring, shielding the ortho and para positions.

In 6-fluorobenzo[d]isoxazole , the fluorine atom at C6 strongly shields the C5 and C7 positions via the +M effect, while the -I effect dominates at C6[3][4]. In contrast, in 5-fluorobenzo[d]isoxazole , the +M effect is directed toward C4 and C6[2]. These distinct electronic environments dictate the splitting patterns and chemical shifts observed in NMR, as well as the vibrational modes in FT-IR.

Spectroscopic Alternatives: Performance Comparison

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the gold standard for distinguishing positional isomers.

• 1 H NMR: The proton splitting patterns are diagnostic. In the 6-fluoro isomer, the H7 proton (situated between the highly electronegative oxygen and the fluorine) typically appears as a distinct doublet of doublets (dd) with a large ortho H-F coupling constant ( 3JHF​≈8.9 Hz)[3]. The 5-fluoro isomer shifts this large coupling to the H4 and H6 protons.

• 13 C NMR: Carbon-fluorine coupling provides absolute positional confirmation. The carbon directly bonded to fluorine exhibits a massive one-bond coupling ( 1JCF​≈249 Hz)[3][4]. The ortho carbons show two-bond couplings ( 2JCF​≈25 Hz).

• 19 F NMR: Offers the cleanest differentiation. Because the fluorine atom is highly sensitive to its local electronic environment, the 5-F and 6-F isomers will present sharp, distinct singlets (often separated by several ppm), making it the ideal technique for quantifying isomer ratios in crude mixtures.

Fourier-Transform Infrared (FT-IR) Spectroscopy

While less definitive than NMR for absolute structural elucidation, FT-IR is highly useful for orthogonal validation. Both isomers exhibit strong C=N stretching of the isoxazole ring ( ∼ 1610–1640 cm −1 ) and C-F stretching ( ∼ 1000–1400 cm −1 )[5]. However, the exact frequency of the aromatic C=C bends and C-F stretches shifts depending on the substitution pattern due to changes in the dipole moment vector of the molecule.

LC-MS and HRMS

Mass spectrometry cannot easily differentiate isomers based on intact mass alone, as both isomers are perfectly isobaric. However, High-Resolution Mass Spectrometry (HRMS) combined with tandem MS/MS fragmentation profiling can reveal subtle differences[2]. Benzo[d]isoxazoles typically undergo characteristic N-O bond cleavage followed by the expulsion of CO or HCN. The stability of the resulting fragment ions varies slightly depending on whether the halogen is at the 5- or 6-position.

Quantitative Data Summaries

The following tables summarize the expected spectroscopic data for 5-fluoro vs. 6-fluoro isomers based on empirical literature standards[2][3][4].

Table 1: Comparative NMR Chemical Shifts & Coupling Constants

Nucleus / Position	6-Fluorobenzo[d]isoxazole Signatures	5-Fluorobenzo[d]isoxazole Signatures	Diagnostic Value
1 H NMR (H4)	∼ 7.5 - 7.8 ppm (dd, J≈8.6,5.2 Hz)	∼ 7.4 ppm (dd, JHF​≈8.5 Hz)	High (Shifted by F proximity)
1 H NMR (H5)	∼ 7.0 - 7.2 ppm (td, J≈9.1,2.0 Hz)	N/A (Substituted)	Absolute indicator of C5 state
1 H NMR (H6)	N/A (Substituted)	∼ 7.2 - 7.3 ppm (td, J≈9.0,2.5 Hz)	Absolute indicator of C6 state
1 H NMR (H7)	∼ 7.2 - 7.7 ppm (dd, J≈8.9,2.0 Hz)	∼ 7.5 - 7.6 ppm (dd, J≈9.0,4.5 Hz)	Strong indicator of F position
13 C NMR (C-F)	∼ 166 ppm ( 1JCF​≈249 Hz)	∼ 160 ppm ( 1JCF​≈245 Hz)	Definitive (Direct C-F bond)
13 C NMR (ortho)	C5: ∼ 113 ppm, C7: ∼ 98 ppm ( 2JCF​≈25 Hz)	C4: ∼ 105 ppm, C6: ∼ 115 ppm ( 2JCF​≈25 Hz)	Definitive (Adjacent carbons)

Table 2: FT-IR and MS Characteristics

Technique	6-Fluoro Isomer	5-Fluoro Isomer	Utility in Differentiation
FT-IR (C=N stretch)	∼ 1615 cm −1	∼ 1620 cm −1	Low (Overlapping)
FT-IR (C-F stretch)	∼ 1140 cm −1	∼ 1165 cm −1	Moderate (Requires pure samples)
LC-HRMS [M+H] +	Exact Mass Match	Exact Mass Match	None (Isobaric)
MS/MS Fragments	Loss of CO/HCN, stable C6-F fragment	Loss of CO/HCN, stable C5-F fragment	Moderate (Requires standard matching)

Experimental Protocol: Self-Validating Characterization Workflow

To ensure scientific integrity and prevent misidentification during drug development, the following step-by-step protocol establishes a self-validating system for isomer resolution[5][6][7].

Step 1: Semi-Preparative HPLC Isolation

• Dissolve the crude isomer mixture in an appropriate diluent (e.g., 50:50 MeOH:H 2​ O).

• Inject onto a reversed-phase C18 semi-preparative column.

• Elute using a gradient of 55–100% MeOH in H 2​ O with 0.1% Formic Acid[3].

• Collect fractions based on UV absorbance at 238 nm and 283 nm[2]. Causality: Baseline separation is mandatory because overlapping NMR signals from mixed isomers will obscure the critical J -coupling patterns needed for identification.

Step 2: Multinuclear NMR Acquisition

• Dry the isolated fractions in vacuo and reconstitute in 600 μ L of CDCl 3​ or CD 3​ OD.

• Acquire 1 H NMR at 500 MHz. Ensure the relaxation delay (D1) is at least 2 seconds to allow full relaxation of aromatic protons.

• Acquire 13 C NMR at 125 MHz. Causality: High field strength is required to clearly resolve the 1JCF​ and 2JCF​ doublet splitting.

• Acquire 19 F NMR at 470 MHz using α,α,α -trifluorotoluene as an internal standard.

Step 3: 2D NMR (HMBC) for Absolute Assignment

• Run a Heteronuclear Multiple Bond Correlation (HMBC) experiment.

• Map the long-range couplings ( 3JCH​ ) from the isoxazole C3 proton/substituent to the aromatic carbons. Causality: HMBC definitively proves whether the fluorine-bearing carbon is at position 5 or 6 relative to the isoxazole oxygen and nitrogen atoms.

Workflow Visualization

Workflow for isolation and spectroscopic differentiation of benzisoxazole isomers.

References

• US8889671B2 - Compounds and methods for treating bacterial infections Source: Google Patents URL
• Source: PMC (NIH)
• Design, Synthesis and Biological Investigation of Flavone Derivatives as Potential Multi-Receptor Atypical Antipsychotics Source: MDPI URL
• Source: PMC (NIH)
• Synthesis of novel 6-fluoro-3-(4-piperidinyl)
• Iloperidone | New Drug Approvals Source: New Drug Approvals URL
• RU2272037C9 - Method for preparing 3-{2-[4-(6-fluorobenzo[d]isoxazole-3-yl)
• Identification and characterization of forced degradation products of paliperidone using LC–APCI–Ion Trap–MS Source: ResearchGate URL

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• 4. RU2272037C9 - Method for preparing 3-{2-[4-(6-fluorobenzo[d]isoxazole-3-yl)piperidine-1-yl]ethyl}-2-methyl-6,7,8,9-tetrahydro-4h-pyrido[1,2-a]pyrimidine-4-one, intermediate derivatives for its preparing and method for preparing intermediate derivative - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
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Safety & Regulatory Compliance

Navigating the Disposal of 3-Bromo-4-chlorobenzo[d]isoxazole: A Guide for Laboratory Professionals

For researchers and drug development professionals, the synthesis and application of novel chemical entities are at the forefront of innovation. With this innovation comes the critical responsibility of ensuring safety and environmental stewardship through proper chemical waste management. This guide provides a comprehensive, step-by-step framework for the safe disposal of 3-Bromo-4-chlorobenzo[d]isoxazole, a halogenated heterocyclic compound. By understanding the inherent hazards and adhering to best practices, laboratories can maintain a safe working environment and comply with regulatory standards.

Hazard Identification and Risk Assessment: Understanding the Compound

Anticipated Hazards:

• Acute Toxicity (Oral): Likely harmful if swallowed.[5][6][7]

• Skin Corrosion/Irritation: Expected to cause skin irritation.[2][4][5][6][7]

• Serious Eye Damage/Irritation: Expected to cause serious eye irritation.[2][4][5][6][7]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2][5][6][7]

Given its structure as a halogenated aromatic compound, thermal decomposition may produce toxic and corrosive fumes, including hydrogen bromide, hydrogen chloride, and nitrogen oxides.[8] Therefore, uncontrolled incineration or heating should be strictly avoided.

Table 1: Hazard Profile of Structurally Similar Compounds

Hazard Statement	Compound	Source
Harmful if swallowed	5-Bromo-3-chlorobenzo[d]isoxazole	[5]
Causes skin irritation	3-Bromo-4-chlorobenzoic acid	[2][3]
Causes serious eye irritation	3-Bromo-4-chlorobenzoic acid	[2][3]
May cause respiratory irritation	3-Bromo-4-chlorobenzoic acid	[2][3]

Personal Protective Equipment (PPE): The First Line of Defense

Before handling 3-Bromo-4-chlorobenzo[d]isoxazole in any capacity, including for disposal, appropriate PPE is mandatory. The principle of causality here is simple: creating a barrier between the researcher and the chemical is paramount to preventing exposure.

Essential PPE includes:

• Eye Protection: Chemical safety goggles are required. If there is a splash hazard, a face shield should also be worn.

• Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn. Always inspect gloves for tears or punctures before use.

• Body Protection: A laboratory coat is essential. For larger quantities or in the event of a spill, a chemically resistant apron or coveralls are recommended.

• Respiratory Protection: All handling of this compound, especially in powdered form, should be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.

Waste Segregation and Collection: A Critical Step for Safety and Compliance

Proper segregation of chemical waste is not merely a logistical step; it is a critical safety measure to prevent unintended and potentially dangerous chemical reactions. 3-Bromo-4-chlorobenzo[d]isoxazole is a halogenated organic compound and must be disposed of accordingly.

Step-by-Step Waste Collection Protocol:

• Select the Correct Waste Container: Use a clearly labeled, dedicated waste container for "Halogenated Organic Waste."[9][10][11] These containers are typically provided by your institution's Environmental Health and Safety (EHS) department.

• Labeling: Ensure the container is labeled with the full chemical name: "3-Bromo-4-chlorobenzo[d]isoxazole" and the approximate quantity being added. Do not use abbreviations.[9]

• Container Integrity: Use a container that is in good condition, compatible with the chemical, and has a secure, tight-fitting lid.[9]

• Avoid Mixing: Do not mix halogenated waste with non-halogenated organic waste, aqueous waste, or any other waste stream.[8][9] Mixing can lead to dangerous reactions and complicates the final disposal process.

Decontamination of Laboratory Equipment

Any laboratory equipment, such as glassware, spatulas, or magnetic stir bars, that comes into contact with 3-Bromo-4-chlorobenzo[d]isoxazole must be thoroughly decontaminated before being returned to general use.

Decontamination Protocol:

• Initial Rinse: Rinse the equipment with a suitable organic solvent in which the compound is soluble (e.g., acetone, ethyl acetate). This rinse solvent must be collected and disposed of as halogenated organic waste.

• Wash: Wash the rinsed equipment with soap and water.

• Final Rinse: Perform a final rinse with deionized water.

Emergency Procedures: Spill Management

In the event of a spill, a swift and safe response is crucial to mitigate exposure and environmental contamination.

Step-by-Step Spill Cleanup:

• Alert Personnel: Immediately alert others in the vicinity of the spill.[12]

• Evacuate (if necessary): For large or unmanageable spills, evacuate the area and contact your institution's EHS.

• Don PPE: Before attempting to clean a small, manageable spill, don the appropriate PPE as outlined in Section 2.[12]

• Containment: For liquid spills, use an absorbent material like vermiculite or a commercial chemical spill kit to contain the spill.[12][13] For solid spills, gently cover the material to prevent it from becoming airborne.

• Collection: Carefully sweep or scoop the absorbed material or solid into a labeled container for hazardous waste disposal.[12]

• Decontaminate: Clean the spill area with a cloth or paper towels soaked in a suitable solvent, followed by soap and water. The cleaning materials must also be disposed of as hazardous waste.

• Report: Report the incident to your laboratory supervisor and EHS department, as per your institution's policy.

Final Disposal: The Role of EHS

The ultimate disposal of 3-Bromo-4-chlorobenzo[d]isoxazole is managed by your institution's EHS department or a licensed hazardous waste disposal contractor. The primary method for the disposal of halogenated organic compounds is high-temperature incineration in a facility equipped with afterburners and scrubbers to neutralize the resulting acidic gases.[14]

Your Responsibilities:

• Ensure waste is properly segregated, labeled, and stored in a designated satellite accumulation area.

• Follow your institution's procedures for requesting a hazardous waste pickup.

By adhering to these guidelines, you contribute to a culture of safety and environmental responsibility within your laboratory. The principles of proper chemical handling and disposal are as integral to the scientific process as the research itself.

References

• American Elements. (n.d.). 4-Bromo-3-chlorobenzo[d]isoxazole. Retrieved from [Link]

• Angene Chemical. (2024, October 19). Safety Data Sheet. Retrieved from [Link]

• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from [Link]

• Lide, D. R. (Ed.). (2004). CRC Handbook of Chemistry and Physics (85th ed.). CRC Press.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 2735544, 3-Bromo-4-chlorobenzoic acid. Retrieved from [Link]

• Reed College. (n.d.). Hazardous Laboratory Chemicals Disposal Guide. Retrieved from [Link]

• SK Scientific, Inc. (n.d.). 3-Bromo-4-chlorobenzoic acid SDS. Retrieved from [Link]

• University of California. (n.d.). Hazardous Waste Segregation. Retrieved from [Link]

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• 14. reed.edu [reed.edu]

Navigating the Safe Handling of 3-Bromo-4-chlorobenzo[d]isoxazole: A Guide for Laboratory Professionals

The responsible and safe handling of specialized chemical reagents is a cornerstone of successful and ethical scientific research. This guide provides essential, immediate safety and logistical information for the handling of 3-Bromo-4-chlorobenzo[d]isoxazole, a halogenated benzisoxazole derivative. As a compound with limited publicly available safety data, a cautious approach based on the known hazards of structurally similar chemicals is paramount. This document is intended for researchers, scientists, and drug development professionals and should be used in conjunction with a thorough, site-specific risk assessment before any work commences.[1]

Understanding the Hazard Landscape

• Skin and Eye Irritation: Direct contact can cause significant irritation.[2][3][4][5]

• Respiratory Tract Irritation: Inhalation of dust or vapors may lead to respiratory discomfort.[2][3][4]

• Harmful if Swallowed: Ingestion can be toxic.[2]

• Potential for Flammability: Some related isoxazole derivatives are flammable liquids and their vapors can form explosive mixtures with air.[6]

Given these potential hazards, a multi-layered approach to personal protective equipment (PPE) is not just recommended, but essential for ensuring personal safety.[1][7]

Core Personal Protective Equipment (PPE) Requirements

The selection of appropriate PPE is the most critical step in mitigating the risks associated with handling 3-Bromo-4-chlorobenzo[d]isoxazole. The following table summarizes the minimum required PPE.

Protection Type	Specific PPE	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield	Protects against splashes and vapors which may cause serious eye irritation.[2][3][7]
Hand Protection	Chemical-resistant gloves (Nitrile or Neoprene recommended)	Prevents skin contact, which can cause irritation.[2][8] It is crucial to replace gloves regularly to prevent permeation by the chemical.[9]
Body Protection	Flame-resistant lab coat or chemical-resistant coveralls	Protects against accidental splashes and potential fire hazards.[1][7][10]
Respiratory Protection	Use in a certified chemical fume hood is required. If a fume hood is not available, a NIOSH-approved respirator with an organic vapor cartridge is necessary.	Minimizes inhalation of dusts or vapors which may cause respiratory tract irritation.[1][2][8]

Procedural Guidance for Safe Handling and Disposal

A systematic workflow is crucial for minimizing exposure and ensuring a safe laboratory environment. The following step-by-step protocols for handling and disposal should be strictly adhered to.

Experimental Workflow: From Preparation to Disposal

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